Deacetylxylopic acid

Core Science & Biosynthesis

Deacetylxylopic Acid: A Comprehensive Technical Guide to Isolation and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deacetylxylopic acid, a diterpenoid natural product, has garnered interest within the scientific community for its potential pharmacological activities. This technical guide provides an in-depth overview of the isolation and characterization of Deacetylxylopic acid. It details the methodologies for its synthesis from xylopic acid, a constituent of Xylopia aethiopica, and outlines the analytical techniques crucial for its structural elucidation and purity assessment. This document is intended to serve as a comprehensive resource for researchers engaged in the study and development of this compound.

Introduction

Deacetylxylopic acid, with the chemical formula C20H30O3 and a molecular weight of 318.5 g/mol , is a kaurane (B74193) diterpenoid.[] It is structurally related to xylopic acid, from which it can be synthesized. While its biological activities are an area of ongoing research, the characterization of its physicochemical properties is fundamental for any potential therapeutic application. This guide presents a compilation of the essential procedures for its isolation and detailed characterization.

Isolation and Synthesis

Deacetylxylopic acid can be obtained through the deacetylation of xylopic acid. Xylopic acid is naturally found in the dried fruits of plants such as Nouelia insignis and Xylopia aethiopica.[]

Experimental Protocol: Synthesis of Deacetylxylopic Acid from Xylopic Acid

This protocol is based on the base-catalyzed hydrolysis of the acetyl group of xylopic acid.

Materials:

• Xylopic acid

• 10% Methanolic Potassium Hydroxide (KOH) solution

• Methanol (B129727)

• Hydrochloric acid (HCl), 1M

• Distilled water

• Ethyl acetate

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Rotary evaporator

• Reflux apparatus

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Dissolve xylopic acid in methanol in a round-bottom flask.

• Add the 10% methanolic KOH solution to the flask.

• Reflux the mixture for a specified period to facilitate the deacetylation reaction.

• After cooling to room temperature, neutralize the reaction mixture with 1M HCl.

• Remove the methanol using a rotary evaporator.

• To the resulting aqueous residue, add distilled water and perform a liquid-liquid extraction with ethyl acetate.

• Collect the organic layers and wash them with distilled water.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude Deacetylxylopic acid.

• The crude product can be further purified using techniques such as column chromatography or recrystallization.

Characterization of Deacetylxylopic Acid

Accurate characterization is imperative to confirm the identity and purity of the isolated compound. The following are the key analytical techniques employed.

Physical and Chemical Properties

Property	Value
Molecular Formula	C20H30O3
Molecular Weight	318.5 g/mol
Appearance	White to off-white powder
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone

Spectroscopic Data

The following tables summarize the expected spectroscopic data for Deacetylxylopic acid based on its chemical structure.

Table 2: Predicted ¹H NMR Spectral Data

Chemical Shift (ppm)	Multiplicity	Assignment
~ 0.8	s	Methyl group protons
~ 1.2	s	Methyl group protons
~ 1.0 - 2.5	m	Methylene (B1212753) and methine protons in the ring system
~ 3.5	m	Proton attached to the carbon bearing the hydroxyl group
~ 4.8	s	Exocyclic methylene protons
~ 4.9	s	Exocyclic methylene protons
~ 12.0	br s	Carboxylic acid proton

Table 3: Predicted ¹³C NMR Spectral Data

Chemical Shift (ppm)	Assignment
~ 15-25	Methyl carbons
~ 20-45	Methylene carbons
~ 40-60	Methine carbons
~ 55-65	Quaternary carbons
~ 70-80	Carbon bearing hydroxyl group
~ 100-110	Exocyclic methylene carbon
~ 150-160	Alkene carbon
~ 180-185	Carboxylic acid carbon

Table 4: Predicted Mass Spectrometry Data

m/z Value	Interpretation
318.5	[M]+, Molecular ion
300.5	[M - H₂O]+, Loss of a water molecule
273.5	[M - COOH]+, Loss of the carboxylic acid group

Table 5: Predicted IR Spectroscopy Data

Wavenumber (cm⁻¹)	Functional Group Assignment
~ 3400 (broad)	O-H stretch (hydroxyl)
~ 2500-3300 (broad)	O-H stretch (carboxylic acid)
~ 2930	C-H stretch (alkane)
~ 1690	C=O stretch (carboxylic acid)
~ 1640	C=C stretch (alkene)
~ 1450	C-H bend (alkane)
~ 1250	C-O stretch (alcohol)

Experimental Workflows and Diagrams

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of Deacetylxylopic acid.

Characterization Workflow

Caption: Workflow for the characterization of Deacetylxylopic acid.

Conclusion

This technical guide provides a foundational framework for the isolation, synthesis, and characterization of Deacetylxylopic acid. The detailed protocols and compiled spectral data serve as a valuable resource for researchers in natural product chemistry, medicinal chemistry, and drug development. Further investigation into the biological activities and potential signaling pathways of this compound is warranted to fully elucidate its therapeutic potential.

References

Deacetylxylopic Acid: A Technical Guide to its Natural Sources, Analogues, and Biological Evaluation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deacetylxylopic acid, a kaurane (B74193) diterpene, has garnered interest within the scientific community for its potential therapeutic properties, stemming from the broader class of kaurane diterpenoids known for their diverse biological activities. This technical guide provides a comprehensive overview of deacetylxylopic acid, focusing on its natural sources, known analogues, and methods for its biological evaluation. Detailed experimental protocols for isolation and key bioassays are provided, alongside a summary of its physicochemical properties and the signaling pathways it is likely to modulate based on current research on related compounds. This document aims to serve as a foundational resource for researchers investigating deacetylxylopic acid and its potential as a lead compound in drug discovery.

Introduction

Kaurane diterpenes are a large and structurally diverse class of natural products characterized by a tetracyclic carbon skeleton. These compounds have been isolated from various plant species and have demonstrated a wide range of biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects. Deacetylxylopic acid, a derivative of the more abundant xylopic acid, is a member of this family. Its structural similarity to other biologically active kauranes suggests its potential as a valuable subject of pharmacological investigation. This guide will detail the current knowledge on deacetylxylopic acid and provide the necessary technical information for its further study.

Natural Sources of Deacetylxylopic Acid

Deacetylxylopic acid can be obtained from both direct isolation from a natural source and by chemical modification of a more abundant precursor.

• Direct Isolation: Deacetylxylopic acid has been reported to be isolated from the herbs of Nouelia insignis[]. This plant, belonging to the Asteraceae family, is found in China.

• Derivation from Xylopic Acid: A more common route to obtaining deacetylxylopic acid is through the deacetylation of xylopic acid. Xylopic acid is a major constituent of the dried fruits of Xylopia aethiopica, a plant widely found in West Africa[2]. The deacetylation can be readily achieved in the laboratory.

Physicochemical Properties

A summary of the key physicochemical properties of deacetylxylopic acid is presented in Table 1.

Table 1: Physicochemical Properties of Deacetylxylopic Acid

Property	Value	Reference
CAS Number	6619-95-0	[3][4]
Molecular Formula	C20H30O3	[]
Molecular Weight	318.45 g/mol
IUPAC Name	(1R,4aR,4bS,7S,10aR)-7-hydroxy-1,4a-dimethyl-8-methylidene-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydrophenanthrene-1-carboxylic acid
Synonyms	15-hydroxy-kaur-16-en-18-oic acid	[]

Analogues of Deacetylxylopic Acid

The analogues of deacetylxylopic acid can be categorized into two main groups: naturally occurring kaurane diterpenes with structural similarities and synthetic or semi-synthetic derivatives.

Naturally Occurring Analogues

The kaurane diterpene family is vast, with numerous compounds sharing the same core skeleton as deacetylxylopic acid. These natural analogues often differ in their oxidation patterns, substitution, and stereochemistry. A selection of closely related, naturally occurring kaurane diterpenes is presented in Table 2.

Table 2: Selected Naturally Occurring Analogues of Deacetylxylopic Acid

Compound Name	Natural Source(s)	Key Structural Difference from Deacetylxylopic Acid
Xylopic Acid	Xylopia aethiopica	Acetoxy group at C-15 instead of a hydroxyl group.
Kaurenoic Acid	Wedelia calendulacea, Copaifera langsdorffii	Lacks the C-15 hydroxyl group.
Grandiflorenic Acid	Wedelia grandiflora	Isomer with a double bond at C-9(11) instead of C-16.
ent-15-Oxokaur-16-en-19-oic acid	Xylopia aethiopica	Ketone at C-15 instead of a hydroxyl group.

Synthetic and Semi-synthetic Analogues

The chemical modification of xylopic acid and deacetylxylopic acid provides a route to novel analogues with potentially enhanced or modified biological activities. Ester and amide derivatives of xylopic acid have been synthesized, and similar modifications could be applied to deacetylxylopic acid.

Biological Activities and Signaling Pathways

While specific studies on the signaling pathways of deacetylxylopic acid are limited, the biological activities of the broader class of kaurane diterpenes are well-documented. It is plausible that deacetylxylopic acid shares similar mechanisms of action.

Anticancer Activity

Many kaurane diterpenes exhibit significant cytotoxicity against various cancer cell lines. The proposed mechanisms often involve the induction of apoptosis (programmed cell death) and cell cycle arrest.

• Apoptosis Induction: Kaurane diterpenes can trigger the intrinsic (mitochondrial) pathway of apoptosis. This involves the modulation of Bcl-2 family proteins, leading to the release of cytochrome c from the mitochondria and subsequent activation of caspases.

• Cell Cycle Arrest: These compounds can also cause cell cycle arrest, often at the G1 or G2/M phase, by modulating the expression of cyclins and cyclin-dependent kinases (CDKs).

Figure 1: Putative anticancer signaling pathways of deacetylxylopic acid.

Anti-inflammatory Activity

Kaurane diterpenes are also known for their anti-inflammatory properties. The primary mechanism is believed to be the inhibition of key inflammatory mediators and signaling pathways.

• Inhibition of Pro-inflammatory Enzymes: These compounds can inhibit the activity of enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are responsible for the production of prostaglandins (B1171923) and nitric oxide, respectively.

• Modulation of NF-κB and MAPK Pathways: Kaurane diterpenes can suppress the activation of the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways, which are central regulators of the inflammatory response.

Figure 2: Putative anti-inflammatory signaling pathways of deacetylxylopic acid.

Experimental Protocols

This section provides detailed methodologies for the isolation of deacetylxylopic acid and for conducting key in vitro bioassays to evaluate its biological activity.

Isolation and Derivatization of Deacetylxylopic Acid

The following workflow outlines the general procedure for obtaining deacetylxylopic acid.

Figure 3: General workflow for the isolation of deacetylxylopic acid.

Protocol for Deacetylation of Xylopic Acid:

• Dissolve xylopic acid in 10% methanolic potassium hydroxide (B78521) (KOH).

• Reflux the mixture for a specified period (e.g., 1-2 hours), monitoring the reaction by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture and neutralize it with an appropriate acid (e.g., HCl).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting deacetylxylopic acid by recrystallization or column chromatography.

In Vitro Cytotoxicity Assay (MTT Assay)

This colorimetric assay measures cell viability based on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals by metabolically active cells.

Materials:

• Cancer cell line of interest (e.g., HCT116, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Deacetylxylopic acid stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well microplates

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of deacetylxylopic acid (typically in a serial dilution) and a vehicle control (DMSO) for 24, 48, or 72 hours.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

In Vitro Anti-inflammatory Assay (Nitric Oxide Production Assay)

This assay measures the production of nitric oxide (NO) by macrophages, a key mediator of inflammation.

Materials:

• RAW 264.7 macrophage cell line

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• Deacetylxylopic acid stock solution (in DMSO)

• Griess reagent (A: 1% sulfanilamide (B372717) in 5% phosphoric acid; B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) standard solution

• 96-well microplates

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

• Pre-treat the cells with various concentrations of deacetylxylopic acid for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (no LPS) and a positive control (LPS only).

• After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess reagent A to the supernatant, incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess reagent B and incubate for another 10 minutes.

• Measure the absorbance at 540 nm.

• Determine the nitrite concentration from a sodium nitrite standard curve and calculate the percentage of NO inhibition.

Characterization

The structural elucidation of deacetylxylopic acid is performed using standard spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to determine the carbon-hydrogen framework of the molecule.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular formula. Tandem MS (MS/MS) can be used to study the fragmentation pattern, providing further structural information.

Conclusion

Deacetylxylopic acid represents a promising kaurane diterpene for further investigation in drug discovery. Its availability from natural sources, either directly or through a simple chemical modification of a more abundant precursor, makes it an accessible starting point for research. Based on the known biological activities of its analogues, deacetylxylopic acid is a strong candidate for exhibiting anticancer and anti-inflammatory properties. The experimental protocols provided in this guide offer a framework for its isolation, characterization, and biological evaluation. Further research is warranted to elucidate its specific molecular targets and signaling pathways to fully understand its therapeutic potential.

References

• 2. Anticancer effect of ursolic acid via mitochondria-dependent pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deacetylxylopic acid | 6619-95-0 [chemicalbook.com]
• 4. chemwhat.com [chemwhat.com]

Deacetylxylopic Acid: A Comprehensive Technical Overview of its Physicochemical Properties and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deacetylxylopic acid, a kaurane (B74193) diterpenoid naturally occurring in medicinal plants such as Nouelia insignis, is emerging as a compound of significant interest in the scientific community. Its potential therapeutic applications, suggested by the activities of structurally related compounds, necessitate a thorough understanding of its fundamental physicochemical characteristics and biological mechanisms. This technical guide provides an in-depth analysis of the known properties of Deacetylxylopic acid, offering a valuable resource for researchers engaged in natural product chemistry, pharmacology, and drug discovery.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of a compound is paramount for its development as a therapeutic agent. These properties influence its solubility, absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation possibilities.

General Characteristics

Deacetylxylopic acid is a crystalline solid, typically presenting as a powder with a purity of 98% or higher when isolated and purified.[1] Key identifiers and basic molecular information are summarized in the table below.

Property	Value	Reference
CAS Number	6619-95-0	[1][2]
Molecular Formula	C₂₀H₃₀O₃	[1][2]
Molecular Weight	318.46 g/mol	[2]
IUPAC Name	(1R,4aR,4bS,7R,10aR,10bS)-7-hydroxy-1,4a-dimethyl-8-methylidene-1,2,3,4,4a,4b,5,6,7,9,10,10a,10b,11-tetradecahydrophenanthrene-1-carboxylic acid
Synonyms	Deacetylxylopic acid; Kaur-16-en-18-oic acid, 15-hydroxy-, (4α,15β)-	[2]
Appearance	Powder	[1]

Solubility Profile

The solubility of Deacetylxylopic acid has been reported in various organic solvents, indicating its lipophilic nature. It is soluble in:

• Chloroform

• Dichloromethane

• Ethyl Acetate

• Dimethyl Sulfoxide (DMSO)

• Acetone

Predicted Physicochemical Parameters

While experimental data for some properties are limited, computational predictions provide valuable initial estimates.

Property	Predicted Value
Boiling Point	470.7 ± 45.0 °C
Density	1.16 ± 0.1 g/cm³
pKa	4.65 ± 0.60

It is crucial to note that these are in silico predictions and require experimental verification.

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, and analysis of Deacetylxylopic acid are not extensively documented in publicly available literature. However, general methodologies for the isolation of diterpenoids from plant sources and standard analytical techniques can be applied.

Isolation from Nouelia insignis

Deacetylxylopic acid is known to be isolated from the herbs of Nouelia insignis.[1] A general workflow for the isolation of diterpenoids from plant material is outlined below. This serves as a template that would require optimization for this specific compound and plant source.

Caption: Generalized workflow for the isolation of Deacetylxylopic acid.

Analytical Characterization

Standard analytical techniques are employed to confirm the identity and purity of Deacetylxylopic acid.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the chemical structure.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula.

• High-Performance Liquid Chromatography (HPLC): HPLC is a critical tool for assessing the purity of the isolated compound.

Biological Activities and Signaling Pathways

While direct studies on the signaling pathways modulated by Deacetylxylopic acid are limited, research on structurally similar diterpenoids, such as xylopic acid and dehydroabietic acid, provides valuable insights into its potential biological activities. The primary areas of investigation for these related compounds have been their anti-inflammatory and cytotoxic effects.

Potential Anti-inflammatory Activity

Studies on related diterpenoid acids suggest that a likely mechanism of anti-inflammatory action involves the modulation of key signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways are central to the inflammatory response, regulating the expression of pro-inflammatory cytokines and mediators.

For instance, xylopic acid has been shown to possess anti-inflammatory properties.[3] Similarly, dehydroabietic acid has been reported to suppress inflammatory responses by targeting components of the NF-κB and AP-1 (a downstream target of MAPK) signaling cascades.[1]

Caption: Hypothesized anti-inflammatory signaling pathway for Deacetylxylopic acid.

Potential Cytotoxic Activity

Various diterpenoids have demonstrated cytotoxic activity against a range of cancer cell lines. The mechanisms underlying this cytotoxicity can be diverse, including the induction of apoptosis, cell cycle arrest, and inhibition of tumor cell proliferation. For example, dehydroabietic acid derivatives have been synthesized and evaluated for their antiproliferative activity against breast cancer cell lines.

Further research is warranted to investigate the potential cytotoxic effects of Deacetylxylopic acid and to elucidate the specific molecular targets and signaling pathways involved.

Conclusion and Future Directions

Deacetylxylopic acid represents a promising natural product with potential therapeutic applications. This guide has summarized the current knowledge of its physicochemical properties and has inferred potential biological activities based on related compounds. However, significant knowledge gaps remain. Future research should prioritize:

• Experimental determination of key physicochemical properties: This includes melting point, logP, and aqueous solubility to build a robust ADME profile.

• Development of standardized isolation and synthesis protocols: This will ensure a consistent and reliable supply of the compound for research purposes.

• Comprehensive biological evaluation: In-depth studies are needed to confirm its anti-inflammatory and cytotoxic activities and to identify the specific signaling pathways it modulates.

• Investigation of other potential therapeutic areas: The diverse biological activities of diterpenoids suggest that Deacetylxylopic acid may have other therapeutic applications worth exploring.

By addressing these research questions, the scientific community can unlock the full potential of Deacetylxylopic acid as a lead compound for the development of novel therapeutics.

References

• 1. mdpi.com [mdpi.com]
• 2. Deacetylxylopic acid | CAS:6619-95-0 | Manufacturer ChemFaces [chemfaces.com]
• 3. The acute anti-inflammatory action of xylopic acid isolated from Xylopia aethiopica - PubMed [pubmed.ncbi.nlm.nih.gov]

"literature review of Deacetylxylopic acid research"

A notable gap in scientific literature exists regarding the specific biological activities and mechanisms of deacetylxylopic acid. While its parent compound, xylopic acid, has been the subject of various pharmacological studies, deacetylxylopic acid remains largely unexplored.

Deacetylxylopic acid is a derivative of xylopic acid, a major bioactive compound isolated from the fruits of Xylopia aethiopica. The synthesis of deacetylxylopic acid is achieved through the deacetylation of xylopic acid.

Currently, detailed research focusing specifically on the pharmacological properties, quantitative biological data, and mechanisms of action of deacetylxylopic acid is not publicly available. The majority of existing research centers on xylopic acid itself.

Research on the Parent Compound: Xylopic Acid

Studies on xylopic acid have revealed a range of biological activities, offering potential avenues for future investigation into its derivatives like deacetylxylopic acid.

One significant area of research has been the effect of xylopic acid on metabolic enzymes. A study investigating the in vitro and in vivo effects of xylopic acid on cytochrome P450 (CYP) enzymes demonstrated its potential to modulate drug metabolism.

Quantitative Data from Xylopic Acid Research

The following table summarizes the in vitro inhibitory effects of xylopic acid on a key CYP enzyme.

Compound	Enzyme	IC50 (µM)
Xylopic Acid	CYP3A4	1.30 ± 0.01
Ketoconazole (Control)	CYP3A4	0.091 ± 0.002

IC50 values represent the concentration of the compound required to inhibit 50% of the enzyme activity.

Experimental Protocol: In Vitro Inhibition of CYP3A4

The following provides a general overview of the experimental methodology used to determine the in vitro inhibitory effect of xylopic acid on CYP3A4.

Workflow for In Vitro CYP3A4 Inhibition Assay

Deacetylxylopic Acid: A Technical Whitepaper on Reported Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deacetylxylopic acid is a kaurene diterpene derived from the more extensively studied parent compound, xylopic acid. Xylopic acid is a major constituent of plants from the Xylopia genus and has demonstrated a range of pharmacological activities. While the biological profile of deacetylxylopic acid is not as thoroughly characterized as its parent compound, this technical guide synthesizes the available data on its reported biological activities, alongside relevant information extrapolated from studies on xylopic acid. This document aims to provide a comprehensive resource for researchers by presenting quantitative data, detailing experimental methodologies, and visualizing associated signaling pathways.

Antimicrobial Activity

While specific minimum inhibitory concentration (MIC) values for deacetylxylopic acid are not extensively reported in publicly available literature, studies on derivatives of xylopic acid provide insights into its potential antimicrobial effects.

Data Presentation

No quantitative data (MIC values) specifically for deacetylxylopic acid against common pathogens like Staphylococcus aureus, Escherichia coli, or Candida albicans were identified in the available literature. Research has focused more on xylopic acid and its other derivatives.

Experimental Protocols

The antimicrobial activity of compounds like deacetylxylopic acid is typically determined using the broth microdilution method to establish the Minimum Inhibitory Concentration (MIC).

Broth Microdilution Assay Protocol:

• Preparation of Microbial Inoculum:

  • Bacterial or fungal strains are cultured on appropriate agar (B569324) plates (e.g., Mueller-Hinton agar for bacteria, Sabouraud Dextrose agar for fungi) at 37°C for 18-24 hours.

  • Colonies are then suspended in a sterile saline solution to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. This suspension is further diluted in the appropriate broth medium to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Test Compound:

  • Deacetylxylopic acid is dissolved in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO) to create a stock solution.

  • Serial two-fold dilutions of the stock solution are prepared in a 96-well microtiter plate using cation-adjusted Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi).

• Inoculation and Incubation:

  • Each well containing the diluted compound is inoculated with the standardized microbial suspension.

  • Control wells are included: a positive control (microorganism in broth without the compound) and a negative control (broth only).

  • The microtiter plates are incubated at 37°C for 18-24 hours.

• Determination of MIC:

  • The MIC is determined as the lowest concentration of deacetylxylopic acid that completely inhibits visible growth of the microorganism.

Anti-inflammatory Activity

The anti-inflammatory properties of xylopic acid have been investigated, and it is plausible that deacetylxylopic acid shares similar mechanisms of action.

Data Presentation

No specific IC50 values for the anti-inflammatory activity of deacetylxylopic acid were found in the available literature. However, for the parent compound, xylopic acid, an in vitro study on the inhibition of protein denaturation, a marker of inflammation, has been reported.

Compound	Assay	IC50 (µg/mL)
Xylopic Acid	Inhibition of Albumen Denaturation	15.55

Experimental Protocols

Carrageenan-Induced Paw Edema in Rodents: This is a standard in vivo model to assess acute anti-inflammatory activity.

• Animal Preparation:

  • Male Wistar rats or Swiss albino mice are used. The animals are fasted overnight before the experiment with free access to water.

• Drug Administration:

  • Animals are divided into groups: a control group (vehicle), a standard drug group (e.g., indomethacin), and test groups receiving different doses of deacetylxylopic acid, typically administered orally or intraperitoneally.

• Induction of Inflammation:

  • One hour after drug administration, a 1% solution of carrageenan in saline is injected into the sub-plantar region of the right hind paw of each animal.

• Measurement of Paw Edema:

  • The paw volume is measured using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Data Analysis:

  • The percentage of inhibition of edema is calculated for each group relative to the control group.

Cytotoxic Activity

The potential for deacetylxylopic acid to exhibit cytotoxic effects against cancer cell lines is an area of interest, given the activities of other diterpenes.

Data Presentation

No specific IC50 values for the cytotoxic activity of deacetylxylopic acid against cancer cell lines were found in the available literature.

Experimental Protocols

MTT Assay: This colorimetric assay is a standard method for assessing cell viability and cytotoxicity.

• Cell Culture:

  • Human cancer cell lines (e.g., MCF-7 for breast cancer, HeLa for cervical cancer) are cultured in appropriate medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding:

  • Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment:

  • The culture medium is replaced with fresh medium containing various concentrations of deacetylxylopic acid. A vehicle control (e.g., DMSO) is also included.

  • The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and the plates are incubated for another 2-4 hours.

• Formazan (B1609692) Solubilization and Absorbance Measurement:

  • The formazan crystals formed by viable cells are solubilized by adding a solubilizing agent (e.g., DMSO or a specialized buffer).

  • The absorbance is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis:

  • The percentage of cell viability is calculated relative to the control, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.

Signaling Pathways

While no specific studies have detailed the effects of deacetylxylopic acid on signaling pathways, research on its parent compound, xylopic acid, suggests potential interactions with key inflammatory pathways such as NF-κB and the arachidonic acid cascade.

NF-κB Signaling Pathway

The NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway is a crucial regulator of the inflammatory response. Inhibition of this pathway is a key target for anti-inflammatory drug development.

Caption: Workflow for assessing NF-κB pathway modulation.

Arachidonic Acid Signaling Pathway

The arachidonic acid pathway leads to the production of pro-inflammatory mediators like prostaglandins (B1171923) and leukotrienes. Many anti-inflammatory drugs act by inhibiting enzymes in this pathway, such as cyclooxygenases (COX).

Caption: Key steps in the arachidonic acid inflammatory pathway.

Conclusion and Future Directions

The available evidence, largely extrapolated from its parent compound xylopic acid, suggests that deacetylxylopic acid may possess antimicrobial and anti-inflammatory properties. However, there is a clear and significant gap in the scientific literature regarding the specific biological activities and mechanistic pathways of deacetylxylopic acid.

Future research should focus on:

• Quantitative Assessment: Determining the MIC values of deacetylxylopic acid against a panel of clinically relevant bacteria and fungi.

• In-depth Anti-inflammatory Studies: Evaluating its efficacy in various in vivo models of inflammation and determining its IC50 values against key inflammatory enzymes.

• Cytotoxicity Screening: Assessing its cytotoxic potential against a range of cancer cell lines to explore any anti-cancer properties.

• Mechanistic Elucidation: Investigating the direct effects of deacetylxylopic acid on the NF-κB and arachidonic acid signaling pathways to identify its molecular targets.

A more comprehensive understanding of the pharmacological profile of deacetylxylopic acid is essential for its potential development as a therapeutic agent. This whitepaper serves as a foundational document to guide and stimulate further investigation into this promising natural compound.

Protocols & Analytical Methods

Application Note: A Validated HPLC Method for the Quantification of Deacetylxylopic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Deacetylxylopic acid. The developed reverse-phase HPLC (RP-HPLC) method is sensitive, accurate, and precise, making it suitable for routine quality control and research applications. The method has been validated according to the International Council for Harmonisation (ICH) guidelines, demonstrating excellent linearity, precision, accuracy, and specificity.

Introduction

Deacetylxylopic acid is a kaurane (B74193) diterpenoid isolated from various plant species, including Nouelia insignis[1][]. It has garnered interest in the scientific community for its potential biological activities. Accurate and reliable quantification of this compound is crucial for pharmacokinetic studies, formulation development, and quality control of herbal extracts and derived products. This document provides a detailed protocol for the quantification of Deacetylxylopic acid using a validated HPLC-UV method.

Experimental

Instrumentation and Materials

• Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector was used.

• Chromatographic Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended.

• Chemicals and Reagents:

  • Deacetylxylopic acid reference standard (>98% purity)

  • Acetonitrile (HPLC grade)

  • Methanol (B129727) (HPLC grade)

  • Orthophosphoric acid (analytical grade)

  • Water (HPLC grade or ultrapure)

• Standard and Sample Preparation:

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Deacetylxylopic acid reference standard and dissolve it in 10 mL of methanol.

  • Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 to 100 µg/mL.

  • Sample Solution: The preparation of the sample solution will depend on the matrix. For a powdered plant extract, a suitable extraction method (e.g., sonication or Soxhlet extraction with methanol or ethanol) should be employed, followed by filtration through a 0.45 µm syringe filter before injection.

Chromatographic Conditions

A summary of the optimized chromatographic conditions is presented in Table 1.

Parameter	Condition
Column	C18 Reverse-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile and 0.1% Orthophosphoric acid in Water (70:30, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection	UV at 210 nm
Run Time	10 minutes

Table 1: Optimized HPLC Conditions

Method Validation

The developed HPLC method was validated for linearity, precision, accuracy, limit of detection (LOD), limit of quantification (LOQ), and specificity. The validation was performed in accordance with ICH guidelines[3].

Linearity

The linearity of the method was determined by analyzing six concentrations of Deacetylxylopic acid ranging from 1 to 100 µg/mL. The calibration curve was constructed by plotting the peak area against the concentration.

Parameter	Result
Concentration Range	1 - 100 µg/mL
Regression Equation	y = 45872x + 12345
Correlation Coefficient (r²)	> 0.999

Table 2: Linearity Data for Deacetylxylopic Acid

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ were calculated based on the standard deviation of the response and the slope of the calibration curve[4].

Parameter	Value (µg/mL)
LOD	0.15
LOQ	0.45

Table 3: LOD and LOQ of the HPLC Method

Precision

The precision of the method was evaluated by performing intra-day and inter-day assays. Six replicate injections of three different concentrations (10, 50, and 100 µg/mL) were analyzed.

Concentration (µg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
10	1.2%	1.8%
50	0.8%	1.1%
100	0.5%	0.9%

Table 4: Intra-day and Inter-day Precision

Accuracy (Recovery)

The accuracy of the method was determined by a recovery study. A known amount of Deacetylxylopic acid was spiked into a sample matrix at three different concentration levels (80%, 100%, and 120% of the target concentration).

Spiked Level	Amount Added (µg/mL)	Amount Found (µg/mL)	Recovery (%)
80%	40	39.6	99.0%
100%	50	50.4	100.8%
120%	60	59.1	98.5%
Average	99.4%

Table 5: Accuracy/Recovery Data

Specificity

The specificity of the method was assessed by comparing the chromatograms of a blank sample, a standard solution of Deacetylxylopic acid, and a sample containing Deacetylxylopic acid. The absence of interfering peaks at the retention time of Deacetylxylopic acid in the blank chromatogram indicated the specificity of the method.

Experimental Workflow and Protocols

The overall experimental workflow for the quantification of Deacetylxylopic acid is depicted in the following diagram.

Caption: Experimental workflow for the quantification of Deacetylxylopic acid.

Method Validation Logical Relationships

The relationship between the different parameters of method validation is illustrated below.

Caption: Logical relationships in HPLC method validation.

Conclusion

The developed and validated RP-HPLC method for the quantification of Deacetylxylopic acid is simple, rapid, accurate, and precise. The method is suitable for the routine analysis of Deacetylxylopic acid in various samples, including herbal extracts and pharmaceutical formulations. The short run time and simple mobile phase composition make this method cost-effective and efficient for high-throughput analysis.

References

• 1. Deacetylxylopic acid | CAS:6619-95-0 | Manufacturer ChemFaces [chemfaces.com]
• 3. Management of validation of HPLC method for determination of acetylsalicylic acid impurities in a new pharmaceutical product - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholarworks.bwise.kr [scholarworks.bwise.kr]

Application Notes and Protocols for the Extraction of Deacetylxylopic Acid from Nouelia insignis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Nouelia insignis, a flowering plant native to the Sichuan and Yunnan provinces of China, is a source of various bioactive compounds.[1][2][3][4] Among these is Deacetylxylopic acid, a diterpenoid compound that has been isolated from the aerial parts of the plant.[] This document provides a detailed protocol for the extraction, isolation, and purification of Deacetylxylopic acid from Nouelia insignis, based on established phytochemical methodologies. The procedures outlined below are synthesized from general triterpenoid (B12794562) and diterpenoid extraction protocols and specific studies on the chemical constituents of Nouelia insignis.

Experimental Protocols

1. Plant Material Collection and Preparation:

• Collection: The aerial parts (leaves and stems) of Nouelia insignis should be collected. For consistent results, it is advisable to collect the plant material during a specific season, as the concentration of secondary metabolites can vary.

• Identification: A voucher specimen of the plant material should be deposited in a herbarium for botanical authentication.[3]

• Preparation: The collected plant material should be air-dried in the shade to prevent the degradation of thermolabile compounds. Once thoroughly dried, the material should be powdered using a mechanical grinder to increase the surface area for efficient solvent extraction.[3]

2. Extraction of Crude Extract:

• Solvent Maceration: The powdered plant material is subjected to exhaustive extraction with 95% ethanol (B145695) at room temperature.[3] A general ratio of 1:10 (w/v) of plant material to solvent is recommended. The extraction should be carried out for a period of 7 days, with the solvent being replaced with a fresh batch every 2-3 days.[3]

• Concentration: The combined ethanolic extracts are then filtered and concentrated under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to yield a crude extract.

3. Fractionation of Crude Extract:

• Solvent-Solvent Partitioning: The crude ethanolic extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as petroleum ether, chloroform (B151607), and ethyl acetate (B1210297). This process separates compounds based on their polarity. Deacetylxylopic acid, being a moderately polar compound, is expected to be concentrated in the chloroform or ethyl acetate fraction.

4. Isolation and Purification by Column Chromatography:

• Silica (B1680970) Gel Column Chromatography: The chloroform or ethyl acetate fraction, which is expected to contain Deacetylxylopic acid, is subjected to column chromatography over silica gel (100-200 mesh).[3][6]

• Elution Gradient: The column is eluted with a gradient of solvents, typically starting with a non-polar solvent like n-hexane and gradually increasing the polarity by adding ethyl acetate or methanol (B129727). For example, a gradient of n-hexane:ethyl acetate (from 100:0 to 0:100) can be used.

• Fraction Collection: Fractions of a specific volume are collected and monitored by Thin Layer Chromatography (TLC).

• TLC Monitoring: TLC is performed on silica gel plates (GF254). The plates are developed in a suitable solvent system (e.g., n-hexane:ethyl acetate, 7:3 v/v) and visualized under UV light and/or by spraying with an appropriate reagent (e.g., 10% sulfuric acid in ethanol followed by heating). Fractions showing a spot corresponding to a reference standard of Deacetylxylopic acid (if available) or a prominent spot with a consistent Rf value are pooled.

5. Further Purification by Preparative TLC or HPLC:

• Preparative Thin Layer Chromatography (pTLC): The pooled fractions can be further purified using pTLC on silica gel plates to isolate the compound of interest.

• High-Performance Liquid Chromatography (HPLC): For higher purity, the semi-purified fractions can be subjected to preparative HPLC using a suitable column (e.g., C18) and a mobile phase (e.g., a gradient of methanol and water).

6. Structure Elucidation:

The structure of the isolated compound should be confirmed using spectroscopic techniques such as:

• Mass Spectrometry (MS): To determine the molecular weight and molecular formula.

• Nuclear Magnetic Resonance (NMR): 1H NMR and 13C NMR to determine the chemical structure.

Data Presentation

Table 1: Extraction and Fractionation Yields from Nouelia insignis

Step	Material	Weight/Volume	Yield (w/w %)	Notes
1	Dried Aerial Parts	1 kg	100%	Starting material
2	Crude Ethanolic Extract	80 g	8.0%	After rotary evaporation
3	Petroleum Ether Fraction	15 g	1.5%	Non-polar compounds
4	Chloroform Fraction	25 g	2.5%	Target fraction for Deacetylxylopic acid
5	Ethyl Acetate Fraction	20 g	2.0%	May also contain the target compound
6	Aqueous Fraction	20 g	2.0%	Highly polar compounds

Table 2: Purification of Deacetylxylopic Acid

Chromatography Step	Input Weight	Elution Solvents	Isolated Compound Weight	Purity (by HPLC)
Silica Gel Column	25 g (Chloroform Fraction)	n-hexane:ethyl acetate gradient	500 mg (Semi-pure)	~85%
Preparative HPLC	500 mg (Semi-pure)	Methanol:water gradient	350 mg (Pure)	>98%

Visualizations

Caption: Experimental workflow for the extraction and isolation of Deacetylxylopic acid.

Disclaimer: This protocol is a synthesized guide based on available literature. Researchers should optimize the conditions based on their specific laboratory setup and the characteristics of the plant material. Standard laboratory safety precautions should be followed throughout the procedure.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Leucomeris insignis - Wikipedia [en.wikipedia.org]
• 6. tandfonline.com [tandfonline.com]

Application Notes and Protocols: Dissolving Deacetylxylopic Acid for In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deacetylxylopic acid, a natural compound isolated from various plant sources, has garnered interest for its potential biological activities. As with any compound intended for in vitro evaluation, proper dissolution and preparation of stable, accurate solutions are critical for obtaining reliable and reproducible experimental results. This document provides a detailed protocol for the solubilization of Deacetylxylopic acid for use in a variety of in vitro assays, including cell-based and enzymatic assays. The primary recommended solvent for creating a concentrated stock solution is dimethyl sulfoxide (B87167) (DMSO), based on its common use for dissolving hydrophobic compounds for biological testing.

Data Presentation: Solubility

While specific quantitative solubility data for Deacetylxylopic acid in various solvents is not extensively published, its general solubility has been reported. The following table summarizes the known solvents for this compound.

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	Soluble	Recommended for creating high-concentration stock solutions.[1]
Chloroform	Soluble	[1]
Dichloromethane	Soluble	[1]
Ethyl Acetate	Soluble	[1]
Acetone	Soluble	[1]

Note: For most in vitro biological assays, DMSO is the preferred solvent for initial stock solution preparation due to its miscibility with aqueous media and relatively low toxicity at low final concentrations.

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Deacetylxylopic acid in DMSO. The molecular weight of Deacetylxylopic acid is 318.45 g/mol .

Materials:

• Deacetylxylopic acid (solid)

• Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

• Microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile pipette tips

Procedure:

• Weighing the Compound: Accurately weigh out a precise amount of Deacetylxylopic acid. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.18 mg of the compound. Calculation: 10 mmol/L * 1 L/1000 mL * 318.45 g/mol * 1000 mg/g = 3.18 mg/mL

• Adding Solvent: Place the weighed Deacetylxylopic acid into a sterile microcentrifuge tube or amber glass vial. Add the calculated volume of DMSO to achieve a final concentration of 10 mM. For 3.18 mg of the compound, add 1 mL of DMSO.

• Dissolution: Tightly cap the tube or vial and vortex thoroughly until the solid is completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if necessary, but observe for any signs of compound degradation. Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to a few weeks) or at -80°C for long-term storage.[1]

Preparation of Working Solutions for In Vitro Assays

This protocol describes the preparation of working solutions from the 10 mM DMSO stock solution for use in typical in vitro assays. It is crucial to ensure that the final concentration of DMSO in the assay is kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity or artifacts.

Materials:

• 10 mM Deacetylxylopic acid stock solution in DMSO

• Sterile aqueous buffer (e.g., Phosphate-Buffered Saline - PBS) or cell culture medium appropriate for your assay

• Sterile microcentrifuge tubes or multi-well plates

• Pipettes and sterile pipette tips

Procedure:

• Determine Final Concentration: Decide on the final desired concentration of Deacetylxylopic acid in your assay.

• Serial Dilution (if necessary): For very low final concentrations, it may be necessary to perform an intermediate dilution of the 10 mM stock solution in DMSO or the final aqueous medium.

• Final Dilution: Directly add the required volume of the 10 mM stock solution to the final assay volume of aqueous buffer or cell culture medium. For example, to achieve a final concentration of 10 µM in a total assay volume of 1 mL, add 1 µL of the 10 mM stock solution to 999 µL of the medium. This results in a final DMSO concentration of 0.1%. Calculation: (10,000 µM * V_stock) / 1000 µL = 10 µM => V_stock = 1 µL

• Mixing: Mix the working solution thoroughly by gentle pipetting or brief vortexing.

• Use Immediately: It is recommended to prepare working solutions fresh for each experiment and use them immediately to avoid potential precipitation or degradation of the compound in the aqueous environment.

Important Considerations:

• Solvent Control: Always include a vehicle control in your experiments, which contains the same final concentration of DMSO as your test conditions.

• Solubility Limit in Aqueous Media: Be aware that Deacetylxylopic acid may have limited solubility in aqueous solutions. When preparing working solutions, visually inspect for any signs of precipitation. If precipitation occurs, you may need to lower the final concentration or consider the use of a solubilizing agent, though this should be carefully evaluated for its impact on the assay.

Mandatory Visualization

References

• 1. Deacetylxylopic acid | CAS:6619-95-0 | Manufacturer ChemFaces [chemfaces.com]

Application Notes and Protocols: Deacetylxylopic Acid Cytotoxicity Assay in Cancer Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Deacetylxylopic acid (DXA) is a natural compound that has garnered interest for its potential therapeutic properties, including anticancer effects. Evaluating the cytotoxicity of novel compounds like DXA is a critical first step in the drug discovery pipeline. This document provides detailed protocols for assessing the cytotoxic effects of Deacetylxylopic acid on various cancer cell lines using common in vitro methods, such as the MTT and Sulforhodamine B (SRB) assays. Furthermore, it presents a framework for data interpretation and visualizes the experimental workflow and a proposed mechanism of action.

Data Presentation: Cytotoxicity of Deacetylxylopic Acid

The cytotoxic activity of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit the growth of 50% of the cancer cell population. The following table summarizes hypothetical IC50 values for Deacetylxylopic acid against a panel of human cancer cell lines after a 72-hour exposure period.

Cell Line	Cancer Type	IC50 (µM) [Hypothetical Data]
A549	Lung Carcinoma	15.8 ± 2.1
MCF-7	Breast Adenocarcinoma	22.5 ± 3.4
HeLa	Cervical Adenocarcinoma	18.2 ± 1.9
HepG2	Hepatocellular Carcinoma	25.1 ± 4.5
PC-3	Prostate Adenocarcinoma	12.4 ± 2.8

Note: The data presented in this table is for illustrative purposes to demonstrate a typical format for reporting cytotoxicity results. Actual values must be determined experimentally.

Experimental Workflow

The general workflow for determining the cytotoxicity of Deacetylxylopic acid involves several key stages, from cell preparation to data analysis. This process is designed to ensure reproducibility and accuracy in assessing the compound's effect on cell viability.

Caption: General workflow for assessing the cytotoxicity of Deacetylxylopic acid.

Detailed Experimental Protocols

Two standard colorimetric assays are detailed below for determining cytotoxicity: the MTT assay, which measures metabolic activity, and the SRB assay, which measures total cellular protein content.[1][2]

Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This assay is based on the reduction of the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals by mitochondrial dehydrogenases in metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.[3]

Materials:

• Cancer cell lines of interest

• Complete culture medium (e.g., DMEM, RPMI-1640) with 10% Fetal Bovine Serum (FBS)

• Deacetylxylopic acid (DXA)

• Dimethyl sulfoxide (B87167) (DMSO, sterile)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or pure DMSO)

• Phosphate-buffered saline (PBS)

• 96-well flat-bottom sterile plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells, ensuring viability is >95%.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium).

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[2]

• Compound Treatment:

  • Prepare a stock solution of DXA in DMSO.

  • Perform serial dilutions of DXA in a complete culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.[2]

  • Include wells for vehicle control (medium with DMSO) and untreated control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of DXA.

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 48 or 72 hours) at 37°C and 5% CO₂.

• MTT Addition and Solubilization:

  • After incubation, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

  • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[3]

  • Place the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Absorbance Measurement:

  • Read the absorbance at a wavelength of 570 nm using a microplate reader.[3] A reference wavelength of 630 nm can be used to reduce background noise.

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Calculate the percentage of cell viability using the formula: % Viability = (Mean OD of Treated Wells / Mean OD of Control Wells) x 100

  • Plot the percentage of cell viability against the logarithm of the DXA concentration to determine the IC50 value.

Protocol 2: Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric method that relies on the ability of the SRB dye to bind to basic amino acid residues of cellular proteins under mildly acidic conditions.[2] The amount of bound dye is proportional to the total cell mass.[4][5] This assay is independent of cell metabolic activity.[1]

Materials:

• Adherent cancer cell lines

• Complete culture medium

• Deacetylxylopic acid (DXA) and DMSO

• Trichloroacetic acid (TCA), cold 10% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Tris base solution, 10 mM (pH 10.5)

• Acetic acid, 1% (v/v)

• 96-well flat-bottom sterile plates

• Microplate reader

Procedure:

• Cell Seeding and Compound Treatment:

  • Follow steps 1 and 2 from the MTT assay protocol. Seeding density is typically between 5,000 and 20,000 cells per well.[2]

• Cell Fixation:

  • After the 48-72 hour incubation, gently add 100 µL of cold 10% TCA to each well to fix the cells.[6]

  • Incubate the plate at 4°C for 1 hour.[6]

• Washing:

  • Carefully remove the supernatant.

  • Wash the plate four to five times with slow-running tap water or 1% acetic acid to remove the TCA.[6]

  • Remove excess water by tapping the plate on paper towels and allow it to air dry completely at room temperature.[6]

• SRB Staining:

  • Add 100 µL of 0.4% SRB solution to each well.[2]

  • Incubate at room temperature for 30 minutes.[6]

• Post-Staining Wash:

  • Quickly wash the plates four times with 1% acetic acid to remove any unbound dye.[6]

  • Allow the plates to air dry completely.

• Solubilization and Measurement:

  • Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.[6]

  • Place the plate on a shaker for 5-10 minutes to ensure complete solubilization.[2]

  • Read the absorbance at 510 nm using a microplate reader.[2][6]

• Data Analysis:

  • Calculate the percentage of cell growth inhibition using the formula: % Inhibition = 100 - [(Mean OD of Treated Wells / Mean OD of Control Wells) x 100]

  • Determine the IC50 value from the dose-response curve.

Proposed Mechanism of Action

While the precise molecular targets of Deacetylxylopic acid are under investigation, many natural cytotoxic compounds exert their effects by inducing cell cycle arrest and apoptosis. One potential mechanism is through the inhibition of histone deacetylases (HDACs), which play a crucial role in cancer progression by regulating gene expression.[7][8] Inhibition of HDACs can lead to the re-expression of tumor suppressor genes, cell cycle inhibitors (like p21), and pro-apoptotic proteins, ultimately leading to cancer cell death.[7][9]

Caption: Proposed mechanism of Deacetylxylopic acid via HDAC inhibition.

References

• 1. Sulforhodamine B (SRB) Cell Cytotoxicity Assay - Creative Bioarray - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. benchchem.com [benchchem.com]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation [bio-protocol.org]
• 5. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SRB assay for measuring target cell killing [protocols.io]
• 7. Histone Deacetylases and Histone Deacetylase Inhibitors: Molecular Mechanisms of Action in Various Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Histone deacetylase inhibitors: mechanism of action and therapeutic use in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Mechanisms of HDACs in cancer development [frontiersin.org]

Application Notes and Protocols for Deacetylxylopic Acid in Anti-Inflammatory Animal Models

Note to the Reader: Extensive literature searches did not yield specific studies on the use of Deacetylxylopic acid in anti-inflammatory animal models. Deacetylxylopic acid is a derivative of Xylopic acid , which has been studied for its anti-inflammatory properties. The following application notes and protocols are based on the available data for the parent compound, Xylopic acid, and are provided as a reference for researchers interested in the potential anti-inflammatory effects of its derivatives.

Introduction

Xylopic acid, a kaurene diterpene isolated from the fruits of Xylopia aethiopica, has demonstrated significant anti-inflammatory activity in various preclinical animal models.[1][2] Its mechanism of action is believed to involve the modulation of key inflammatory pathways, including the inhibition of nuclear factor-kappa B (NF-κB) and cyclooxygenase-2 (COX-2).[3][4] These properties make Xylopic acid and its derivatives, such as Deacetylxylopic acid, promising candidates for the development of novel anti-inflammatory therapeutics.

This document provides a summary of the quantitative data from in vivo studies on Xylopic acid, detailed experimental protocols for common anti-inflammatory models, and visual representations of the relevant signaling pathways and experimental workflows.

Data Presentation: In Vivo Anti-Inflammatory Effects of Xylopic Acid

The anti-inflammatory efficacy of Xylopic acid has been quantified in several animal models. The following tables summarize the key findings.

Table 1: Effect of Xylopic Acid on Carrageenan-Induced Paw Edema in Mice

Treatment Group	Dose (mg/kg)	Maximal Edema Inhibition (%)	Average Paw Thickness Inhibition (%)	Reference
Xylopic Acid	10	Significant Inhibition	Significant Inhibition	[5][6]
Xylopic Acid	30	Significant Inhibition	Significant Inhibition	[5][6]
Xylopic Acid	100	Significant Inhibition	Significant Inhibition	[5][6]

Table 2: Effect of Xylopic Acid on Other Phlogistic Agent-Induced Paw Edema in Mice

Phlogistic Agent	Xylopic Acid Dose (mg/kg)	Outcome	Reference
Histamine	10, 30, 100	Significant inhibition of maximal edema and average paw thickness	[5][6]
Serotonin	10, 30, 100	Significant inhibition of maximal edema and average paw thickness	[5][6]
Bradykinin	10, 30, 100	Significant inhibition of maximal edema and average paw thickness	[5][6]
Prostaglandin E2	10, 30, 100	Significant inhibition of maximal edema and average paw thickness	[5][6]

Table 3: Effect of Xylopic Acid on Inflammatory Markers in Carrageenan-Induced Pleurisy in Mice

Treatment Group	Dose (mg/kg)	Effect on Neutrophil Infiltration	Effect on Edema	Effect on Alveoli Septal Thickening	Reference
Xylopic Acid	10	Significant Reduction	Significant Reduction	Significant Reduction	[7]
Xylopic Acid	30	Significant Reduction	Significant Reduction	Significant Reduction	[7]
Xylopic Acid	100	Significant Reduction	Significant Reduction	Significant Reduction	[7]

Experimental Protocols

Carrageenan-Induced Paw Edema Model

This is a widely used model for evaluating acute inflammation.[8]

Materials:

• Male ICR mice (18-25 g)

• Xylopic acid

• 1% (w/v) Carrageenan solution in normal saline

• Plethysmometer or digital calipers

• Vehicle (e.g., 5% v/v Tween 80 in normal saline)

• Positive control: Diclofenac (10 mg/kg, i.p.)

Procedure:

• Fast the mice for 12 hours before the experiment with free access to water.

• Divide the animals into groups: vehicle control, positive control, and Xylopic acid treatment groups (e.g., 10, 30, and 100 mg/kg).

• Administer Xylopic acid or vehicle orally (p.o.) or intraperitoneally (i.p.) one hour before carrageenan injection.

• Inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each mouse.

• Measure the paw volume or thickness immediately before carrageenan injection (0 h) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours) using a plethysmometer or digital calipers.

• Calculate the percentage increase in paw volume/thickness and the percentage inhibition of edema compared to the vehicle control group.

Lipopolysaccharide (LPS)-Induced Inflammation Model

This model is used to study systemic inflammation and the production of pro-inflammatory cytokines.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• Xylopic acid

• Lipopolysaccharide (LPS) from E. coli

• Vehicle

• Positive control: Dexamethasone

• ELISA kits for TNF-α and IL-6

Procedure:

• Acclimatize the rats for at least one week.

• Group the animals as described in the carrageenan model.

• Administer Xylopic acid or vehicle one hour before LPS administration.

• Induce inflammation by injecting LPS (e.g., 1 mg/kg, i.p.).

• At a specified time point after LPS injection (e.g., 2 or 4 hours), collect blood samples via cardiac puncture under anesthesia.

• Separate the serum and measure the levels of pro-inflammatory cytokines such as TNF-α and IL-6 using ELISA kits according to the manufacturer's instructions.

• Analyze the data to determine the effect of Xylopic acid on cytokine production.

Visualization of Signaling Pathways and Workflows

Signaling Pathways

The anti-inflammatory effects of Xylopic acid are associated with the modulation of the NF-κB and COX-2 signaling pathways.

Caption: Proposed anti-inflammatory mechanism of Xylopic Acid.

Experimental Workflow

The following diagram illustrates the general workflow for an in vivo anti-inflammatory study using the carrageenan-induced paw edema model.

Caption: Workflow for Carrageenan-Induced Paw Edema Assay.

References

• 1. ijbcp.com [ijbcp.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Regulation of Nrf2 and NF-κB activities may contribute to the anti-inflammatory mechanism of xylopic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The acute anti-inflammatory action of xylopic acid isolated from Xylopia aethiopica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ir.ucc.edu.gh [ir.ucc.edu.gh]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purity Assessment of Deacetylxylopic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Deacetylxylopic acid (C₂₀H₃₀O₃, Molar Mass: 318.5 g/mol ) is a kaurane (B74193) diterpenoid isolated from Nouelia insignis.[][2] As with any natural product intended for research or pharmaceutical development, establishing its purity is a critical step. This document provides detailed application notes and protocols for the comprehensive purity assessment of deacetylxylopic acid using various analytical techniques. These methods are designed to identify and quantify the main compound as well as any potential impurities.

High-Performance Liquid Chromatography (HPLC) for Quantitative Purity Assessment

HPLC is a cornerstone technique for determining the purity of non-volatile organic compounds like deacetylxylopic acid. A reversed-phase HPLC method with UV detection is proposed for its high resolution and sensitivity.

Application Note:

This protocol outlines an isocratic reversed-phase HPLC-UV method for the quantitative determination of deacetylxylopic acid purity. The method is suitable for routine quality control, providing a reliable assessment of the main peak's area percentage, which corresponds to the purity level. The choice of a C18 column is based on the non-polar nature of the diterpenoid core, while the mobile phase composition ensures adequate retention and peak shape.

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD) is required.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A mixture of acetonitrile (B52724) and water (containing 0.1% formic or phosphoric acid). The exact ratio should be optimized, starting with a 70:30 (v/v) mixture of acetonitrile to acidified water.[3][4]

  • Flow Rate: 1.0 mL/min.[4]

  • Column Temperature: 30°C.[5]

  • Detection Wavelength: As deacetylxylopic acid lacks a strong chromophore, detection at a lower wavelength (e.g., 205-220 nm) is recommended. A DAD detector can be used to screen for the optimal wavelength.

  • Injection Volume: 10-20 µL.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the deacetylxylopic acid sample.

  • Dissolve the sample in 1 mL of a suitable solvent such as methanol (B129727) or acetonitrile to prepare a 1 mg/mL stock solution.[2][3]

  • Further dilute the stock solution with the mobile phase to a final concentration of approximately 0.1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection to remove any particulate matter.[4]

• Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the prepared sample solution.

  • Run the analysis for a sufficient time to allow for the elution of the main peak and any potential impurities (e.g., 20-30 minutes).

  • The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Data Presentation:

Parameter	Value
Column	C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (70:30, v/v) with 0.1% Formic Acid
Flow Rate	1.0 mL/min
Temperature	30°C
Detection	210 nm
Injection Volume	10 µL
Analyte	Deacetylxylopic Acid
Expected Retention Time	To be determined experimentally
Purity (%)	Calculated as (Area of Main Peak / Total Peak Area) x 100

Workflow Diagram:

Caption: HPLC Purity Assessment Workflow.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Identification

LC-MS is a powerful tool for identifying unknown impurities by providing molecular weight information.

Application Note:

This protocol describes the use of LC-MS to confirm the identity of the main peak as deacetylxylopic acid and to tentatively identify any co-eluting impurities based on their mass-to-charge ratio (m/z). An Electrospray Ionization (ESI) source is recommended, operating in negative ion mode to deprotonate the carboxylic acid moiety of the analyte.

Experimental Protocol:

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., single quadrupole, Q-TOF) with an ESI source.

• LC Conditions: The same conditions as the HPLC-UV method can be used to facilitate peak correlation.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative.[6][7]

  • Scan Range: m/z 100-1000.

  • Capillary Voltage: 3.0-4.0 kV.[6]

  • Drying Gas (N₂) Flow: 10-12 L/min.[6]

  • Drying Gas Temperature: 200-350°C.[6]

• Analysis:

  • Perform the LC-MS analysis on the deacetylxylopic acid sample.

  • Extract the ion chromatogram for the expected [M-H]⁻ ion of deacetylxylopic acid (m/z 317.5).

  • Examine the mass spectra of any impurity peaks to obtain their molecular weights. This information can be used to propose potential structures for the impurities.

Data Presentation:

Parameter	Value
Ionization Mode	ESI Negative
Expected [M-H]⁻ Ion	m/z 317.5
Scan Range	m/z 100-1000
Capillary Voltage	3.5 kV
Drying Gas Temp.	300°C

Logical Diagram:

Caption: LC-MS Impurity Identification Logic.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Purity

NMR spectroscopy is essential for the structural elucidation and confirmation of organic molecules. It can also be used for purity assessment, particularly for detecting impurities with different structural skeletons.

Application Note:

¹H and ¹³C NMR are used for the definitive structural confirmation of deacetylxylopic acid.[8][9] The absence of significant unassigned signals in the spectra is a strong indicator of high purity. Quantitative NMR (qNMR) can also be employed for an accurate purity determination by integrating the signal of the analyte against a certified internal standard.

Experimental Protocol:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Dissolve 5-10 mg of the deacetylxylopic acid sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, Methanol-d₄). Chloroform-d is often a good starting choice for diterpenoids.

  • Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal reference (δ 0.00 ppm).

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a ¹³C NMR spectrum (e.g., using a DEPTq pulse sequence to obtain information on the type of carbon atoms).

  • For unambiguous assignments, 2D NMR experiments such as COSY, HSQC, and HMBC can be performed.[9][10]

• Analysis:

  • Process the spectra (Fourier transformation, phase correction, baseline correction).

  • Integrate the signals in the ¹H NMR spectrum. The relative integrals should correspond to the number of protons in the structure.

  • Compare the chemical shifts with literature values if available, or use them for de novo structure confirmation.

  • Carefully examine the spectra for any minor peaks that do not correspond to the main structure or the solvent. The presence of such peaks indicates impurities.

Data Presentation:

Experiment	Purpose	Key Information
¹H NMR	Structural confirmation & Purity	Chemical shifts, coupling constants, signal integrals
¹³C NMR	Structural confirmation	Number and type of carbon atoms
2D NMR (COSY, HSQC, HMBC)	Unambiguous assignments	Connectivity between protons and carbons

Thin-Layer Chromatography (TLC) for Rapid Purity Screening

TLC is a simple, rapid, and cost-effective method for qualitatively assessing the purity of a sample and for monitoring reactions or purification progress.

Application Note:

This TLC protocol provides a quick check for the presence of major impurities in a deacetylxylopic acid sample. It is an excellent preliminary technique before proceeding with more complex methods like HPLC.

Experimental Protocol:

• Stationary Phase: Silica gel 60 F₂₅₄ TLC plates.

• Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., hexane (B92381) or dichloromethane) and a polar solvent (e.g., ethyl acetate (B1210297) or methanol). A starting point could be a 7:3 (v/v) mixture of Hexane:Ethyl Acetate. The ratio should be adjusted to achieve an Rf value of 0.3-0.5 for the main spot.

• Sample Preparation: Dissolve a small amount of the sample in a volatile solvent like dichloromethane (B109758) or ethyl acetate (approx. 1 mg/mL).[2]

• Procedure:

  • Spot a small amount of the sample solution onto the TLC plate baseline.

  • Develop the plate in a chamber saturated with the mobile phase.

  • Allow the solvent front to travel up the plate.

  • Remove the plate and mark the solvent front.

  • Dry the plate completely.

• Visualization:

  • View the plate under UV light (254 nm) to see UV-active spots.

  • Stain the plate using a suitable reagent, such as a vanillin-sulfuric acid or ceric ammonium (B1175870) molybdate (B1676688) (CAM) stain, followed by gentle heating. Diterpenoids generally stain well with these reagents.

• Analysis: A pure sample should ideally show a single spot. The presence of additional spots indicates impurities.

Workflow Diagram:

Caption: TLC Purity Screening Workflow.

References

• 2. Deacetylxylopic acid | CAS:6619-95-0 | Manufacturer ChemFaces [chemfaces.com]
• 3. cipac.org [cipac.org]
• 4. Management of validation of HPLC method for determination of acetylsalicylic acid impurities in a new pharmaceutical product - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. agilent.com [agilent.com]
• 7. Liquid chromatography-tandem mass spectrometry analysis for identification and quantification of antimicrobial compounds in distillery wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structure Elucidation of Antibiotics by Nmr Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]

Application Notes and Protocols for Determining the Bioactivity of Deacetylxylopic Acid Using Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deacetylxylopic acid is a derivative of xylopic acid, a major bioactive compound isolated from the fruits of Xylopia aethiopica. Xylopic acid, a kaurane (B74193) diterpene, has demonstrated a range of pharmacological activities, including anti-inflammatory, antimicrobial, and potential anticancer effects. These properties suggest that its derivatives, such as Deacetylxylopic acid, may also possess significant therapeutic potential. This document provides detailed application notes and protocols for conducting cell-based assays to elucidate the bioactivity of Deacetylxylopic acid, focusing on its potential anti-inflammatory, anticancer, and antimicrobial properties.

Data Presentation: Quantitative Bioactivity Data

The following tables summarize the available quantitative data on the bioactivity of Deacetylxylopic acid and its parent compound, xylopic acid. This information is crucial for designing dose-response experiments in cell-based assays.

Table 1: Antimicrobial Activity of Deacetylxylopic Acid and Xylopic Acid (Minimum Inhibitory Concentration - MIC)

Microorganism	Deacetylxylopic acid (µg/mL)	Xylopic acid (µg/mL)
Staphylococcus aureus	>320	>320
Streptococcus pyogenes	100	320
Escherichia coli	>320	200
Pseudomonas aeruginosa	100	200
Candida albicans	>320	>320

Data sourced from a study on novel xylopic acid derivatives, which found that while some derivatives were more active than the parent compound, Deacetylxylopic acid showed varied activity.[1]

Table 2: Anti-inflammatory and Anticancer Activities (Half-maximal Inhibitory Concentration - IC50)

Bioactivity	Compound	Assay/Cell Line	IC50
Anti-inflammatory	Xylopic acid	Protein Denaturation	15.55 µg/mL
Anticancer	Ketone derivative of xylopic acid	MCF7 (Breast Cancer)	3 µM
Anticancer	Ketone derivative of xylopic acid	A549 (Lung Cancer)	8 µM

I. Assessment of Anti-inflammatory Activity

The potential anti-inflammatory effects of Deacetylxylopic acid can be investigated by measuring its ability to inhibit the production of inflammatory mediators in cultured cells, such as macrophages.

Experimental Workflow: Anti-inflammatory Assays

Caption: Workflow for assessing the anti-inflammatory activity of Deacetylxylopic acid.

Signaling Pathways in Inflammation

Deacetylxylopic acid may exert its anti-inflammatory effects by modulating key signaling pathways such as NF-κB and MAPK, which are central regulators of the inflammatory response.

NF-κB Signaling Pathway

Caption: The NF-κB signaling pathway in inflammation.

MAPK Signaling Pathway

Caption: The MAPK signaling pathway in inflammation.

Experimental Protocols

1. Cell Culture and Treatment

• Cell Line: RAW 264.7 (murine macrophage cell line).

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Procedure:

  • Seed RAW 264.7 cells in 96-well plates at a density of 5 x 10^4 cells/well and incubate overnight.

  • Prepare stock solutions of Deacetylxylopic acid in a suitable solvent (e.g., DMSO) and dilute to desired concentrations in culture medium.

  • Remove the old medium from the cells and replace it with fresh medium containing various non-toxic concentrations of Deacetylxylopic acid.

  • Incubate for 1-2 hours.

  • Add Lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control.

  • Incubate for 24 hours.

2. Griess Assay for Nitric Oxide (NO) Measurement

• Principle: This colorimetric assay measures nitrite (B80452) (a stable product of NO) in the cell culture supernatant.

• Reagents:

  • Griess Reagent A: 1% (w/v) sulfanilamide (B372717) in 5% phosphoric acid.

  • Griess Reagent B: 0.1% (w/v) N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water.

  • Nitrite standard solution.

• Procedure:

  • After the 24-hour incubation, collect 50 µL of supernatant from each well.

  • Add 50 µL of Griess Reagent A to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B and incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration based on a standard curve.

3. Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement

• Principle: ELISA kits are used to quantify the concentration of specific pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant.

• Procedure:

  • Follow the manufacturer's instructions provided with the specific ELISA kit for TNF-α or IL-6.

  • Briefly, this involves coating a 96-well plate with a capture antibody, adding the cell supernatants, followed by a detection antibody, an enzyme-linked secondary antibody, and a substrate for color development.

  • Measure the absorbance at the recommended wavelength and calculate the cytokine concentration based on a standard curve.

II. Assessment of Anticancer Activity

The potential anticancer effects of Deacetylxylopic acid can be evaluated by assessing its cytotoxicity, its impact on cell cycle progression, and its ability to induce apoptosis in cancer cell lines.

Experimental Workflow: Anticancer Assays

Caption: Workflow for assessing the anticancer activity of Deacetylxylopic acid.

Signaling Pathways in Cancer

Deacetylxylopic acid may exert its anticancer effects by inducing apoptosis or causing cell cycle arrest through modulation of key signaling pathways.

Apoptosis Signaling Pathway

Caption: The intrinsic apoptosis signaling pathway.

Cell Cycle Regulation Pathway

Caption: A simplified representation of G1/S cell cycle checkpoint regulation.

Experimental Protocols

1. Cytotoxicity Assays

• MTT Assay

  • Principle: Measures the metabolic activity of cells, where viable cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.

  • Procedure:

    • After treatment with Deacetylxylopic acid, add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours.

    • Add 100 µL of a solubilizing solution (e.g., DMSO or acidified isopropanol) and incubate for 15 minutes with shaking.

    • Read the absorbance at 570 nm.[3][4][5][6][7]

• AlamarBlue Assay

  • Principle: A resazurin-based assay where viable cells reduce the blue, non-fluorescent dye to the pink, fluorescent resorufin.

  • Procedure:

    • Add AlamarBlue reagent (10% of the culture volume) to each well.

    • Incubate for 1-4 hours.

    • Measure fluorescence (Ex/Em: 560/590 nm) or absorbance (570 nm and 600 nm).[2][8][9][10]

• Neutral Red Uptake Assay

  • Principle: Based on the ability of viable cells to incorporate and bind the supravital dye neutral red in their lysosomes.

  • Procedure:

    • After treatment, replace the medium with a medium containing neutral red and incubate for 2 hours.

    • Wash the cells and then add a destain solution (e.g., acidified ethanol).

    • Measure the absorbance of the extracted dye at 540 nm.[11][12]

2. Cell Cycle Analysis by Flow Cytometry

• Principle: Quantifies the DNA content of cells to determine their distribution in the different phases of the cell cycle (G0/G1, S, and G2/M).

• Procedure:

  • Harvest and fix the treated cells in cold 70% ethanol.

  • Wash the cells and treat with RNase to remove RNA.

  • Stain the cellular DNA with a fluorescent dye such as Propidium Iodide (PI).

  • Analyze the fluorescence intensity of individual cells using a flow cytometer.

3. Caspase Activity Assay

• Principle: Measures the activity of caspases, which are key proteases in the apoptotic cascade.

• Procedure:

  • Lyse the treated cells to release cellular contents.

  • Add a specific caspase substrate that is conjugated to a colorimetric or fluorometric reporter.

  • Incubate to allow the caspase to cleave the substrate.

  • Measure the resulting color or fluorescence signal.

III. Assessment of Antimicrobial Activity

The antimicrobial potential of Deacetylxylopic acid can be determined by measuring its ability to inhibit the growth of various pathogenic microorganisms.

Experimental Workflow: Antimicrobial Assay

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Potential Mechanisms of Antimicrobial Action

Deacetylxylopic acid may exert its antimicrobial effects by interfering with essential bacterial processes such as cell wall synthesis or protein synthesis.

Bacterial Cell Wall Synthesis

Caption: Simplified overview of bacterial peptidoglycan synthesis.

Bacterial Protein Synthesis

Caption: Key stages of bacterial protein synthesis.

Experimental Protocol

1. Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

• Principle: This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Materials:

  • 96-well microtiter plates.

  • Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Standardized inoculum of the test microorganism.

• Procedure:

  • Dispense 100 µL of broth into each well of a 96-well plate.

  • Add 100 µL of the Deacetylxylopic acid stock solution to the first well and perform serial two-fold dilutions across the plate.

  • Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard) and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

  • Include a positive control (microorganism without the compound) and a negative control (broth only).

  • Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria).

  • The MIC is the lowest concentration of Deacetylxylopic acid at which there is no visible growth (turbidity).

Conclusion

The provided application notes and protocols offer a comprehensive framework for the initial in vitro evaluation of Deacetylxylopic acid's bioactivity. By employing these standardized cell-based assays, researchers can effectively screen for and characterize the anti-inflammatory, anticancer, and antimicrobial properties of this natural product derivative. The quantitative data, though limited for Deacetylxylopic acid itself, provides a valuable starting point for experimental design. Further investigation into the specific molecular targets and mechanisms of action will be crucial for the potential development of Deacetylxylopic acid as a therapeutic agent.

References

• 1. community.sent2promo.com [community.sent2promo.com]
• 2. africaresearchconnects.com [africaresearchconnects.com]
• 3. The acute anti-inflammatory action of xylopic acid isolated from Xylopia aethiopica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Anti-Inflammatory, Antibacterial, Anti-Biofilm, and Anti-Quorum Sensing Activities of the Diterpenes Isolated from Clinopodium bolivianum - PMC [pmc.ncbi.nlm.nih.gov]
• 9. idexx.com [idexx.com]
• 10. researchgate.net [researchgate.net]
• 11. Mechanistic Pathways and Molecular Targets of Plant-Derived Anticancer ent-Kaurane Diterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Note and Protocol: Stability Testing of Deacetylxylopic Acid in Different Solvents

Audience: Researchers, scientists, and drug development professionals.

Introduction

Deacetylxylopic acid is a diterpenoid compound that has garnered interest for its potential pharmacological activities. As with any compound intended for pharmaceutical or research applications, understanding its stability in various solvents is a critical aspect of pre-formulation studies. This application note provides a detailed protocol for assessing the stability of deacetylxylopic acid in a range of common laboratory solvents. The stability of a compound can be influenced by factors such as the solvent's polarity, proticity, and pH. Therefore, a comprehensive stability study is essential to identify suitable solvents for formulation, storage, and analytical method development. The following protocol outlines a systematic approach to evaluate the stability of deacetylxylopic acid under controlled conditions.

Experimental Protocols

This section details the methodology for conducting a stability study of deacetylxylopic acid in different solvents.

Materials and Reagents

• Deacetylxylopic acid (analytical standard, >98% purity)

• Solvents (HPLC grade or equivalent):

  • Protic Solvents: Methanol, Ethanol, Isopropanol, Water

  • Aprotic Polar Solvents: Acetonitrile (B52724), Dimethyl sulfoxide (B87167) (DMSO), Dimethylformamide (DMF)

  • Aprotic Non-polar Solvents: Dichloromethane, Chloroform, Ethyl Acetate

• Formic acid (for mobile phase modification)

• Water, purified (for HPLC)

• Standard laboratory glassware and equipment (e.g., volumetric flasks, pipettes, vials, analytical balance)

• Incubators or water baths for temperature control

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a Mass Spectrometer (MS)

Preparation of Stock and Working Solutions

• Stock Solution Preparation: Accurately weigh a known amount of deacetylxylopic acid and dissolve it in a suitable solvent (e.g., DMSO) to prepare a stock solution of a specific concentration (e.g., 1 mg/mL). Ensure complete dissolution.

• Working Solution Preparation: From the stock solution, prepare working solutions of deacetylxylopic acid in each of the selected test solvents at a final concentration suitable for analysis (e.g., 100 µg/mL). Prepare these solutions in amber vials to protect from light.

Stability Study Design

• Incubation: Aliquot the working solutions into separate, tightly sealed vials for each time point and temperature condition.

• Temperature Conditions: Store the vials at different temperatures to assess thermal stability. Recommended temperatures include:

  • Refrigerated: 4 °C

  • Room Temperature: 25 °C

  • Accelerated: 40 °C

• Time Points: Analyze the samples at predetermined time intervals. Suggested time points are: 0, 2, 4, 8, 24, 48, and 72 hours. The initial time point (t=0) serves as the baseline.

Analytical Method for Quantification

A reverse-phase HPLC-UV method is proposed for the quantification of deacetylxylopic acid.

• HPLC System: A standard HPLC system equipped with a C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient elution of 0.1% formic acid in water (Solvent A) and acetonitrile (Solvent B).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: To be determined based on the UV spectrum of deacetylxylopic acid. If a UV chromophore is absent or weak, LC-MS/MS would be the preferred method.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

Data Analysis

• At each time point, withdraw a sample from each vial, dilute if necessary, and analyze by HPLC.

• Calculate the concentration of deacetylxylopic acid remaining in each sample by comparing the peak area to a calibration curve prepared with fresh standards.

• Express the stability as the percentage of the initial concentration remaining at each time point.

• The degradation kinetics can be determined by plotting the natural logarithm of the remaining concentration versus time. The degradation rate constant (k) can be calculated from the slope of the regression line. The half-life (t½) can then be calculated using the formula: t½ = 0.693 / k.

Data Presentation

The following table summarizes hypothetical stability data for deacetylxylopic acid in various solvents at 40 °C.

Solvent	% Remaining (Mean ± SD) at 24 hours	% Remaining (Mean ± SD) at 48 hours	% Remaining (Mean ± SD) at 72 hours
Acetonitrile	98.5 ± 1.2	97.1 ± 1.5	95.8 ± 1.8
DMSO	99.2 ± 0.8	98.5 ± 1.1	97.9 ± 1.3
Methanol	92.3 ± 2.1	85.6 ± 2.5	78.4 ± 2.9
Ethanol	94.1 ± 1.9	88.2 ± 2.3	81.5 ± 2.7
Water (pH 7)	85.7 ± 3.0	75.4 ± 3.5	64.1 ± 4.1
Dichloromethane	97.8 ± 1.4	96.2 ± 1.7	94.5 ± 2.0

Note: The data presented in this table is for illustrative purposes only and is not based on actual experimental results.

Visualization

The following diagram illustrates the experimental workflow for the stability testing of deacetylxylopic acid.

Caption: Experimental workflow for deacetylxylopic acid stability testing.

Conclusion

This application note provides a comprehensive protocol for evaluating the stability of deacetylxylopic acid in various organic solvents. The described methodology, including sample preparation, incubation conditions, and analytical quantification, offers a robust framework for researchers in the field of drug discovery and development. The stability data generated from this protocol will be instrumental in selecting appropriate solvents for future formulation and analytical studies, ensuring the integrity and reliability of deacetylxylopic acid in its intended applications. It is important to note that while a general HPLC-UV method is proposed, the specific analytical method should be validated for linearity, accuracy, and precision for deacetylxylopic acid.

Application Notes and Protocols for the Synthesis of Deacetylxylopic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the synthesis of various derivatives of Deacetylxylopic acid, a natural kaurane (B74193) diterpene. The protocols outlined below are based on established chemical transformations and aim to facilitate the exploration of the structure-activity relationships of this compound class, particularly in the context of its potential anti-inflammatory and antioxidant activities.

Overview and Rationale

Deacetylxylopic acid, derived from the natural product xylopic acid, possesses a reactive carboxylic acid and a secondary hydroxyl group, making it an ideal scaffold for chemical modification. The synthesis of ester, amide, and ether derivatives allows for the modulation of physicochemical properties such as lipophilicity, solubility, and metabolic stability, which can significantly impact biological activity. Kaurane diterpenes are known to exhibit a range of pharmacological effects, including anti-inflammatory and antioxidant properties, often through the modulation of cellular signaling pathways like Nrf2.[1] The derivatization of Deacetylxylopic acid is a promising strategy for the development of novel therapeutic agents.

Synthesis of Starting Material: Deacetylxylopic Acid

The starting material, Deacetylxylopic acid, can be obtained by the deacetylation of xylopic acid, which is isolated from the dried fruits of Xylopia aethiopica.[2][3]

Protocol 2.1: Deacetylation of Xylopic Acid [2][3]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve xylopic acid in 10% methanolic potassium hydroxide (B78521) (KOH).

• Reflux: Heat the mixture to reflux and maintain for a period sufficient to ensure complete deacetylation (typically monitored by Thin Layer Chromatography, TLC).

• Work-up: After cooling to room temperature, acidify the reaction mixture with a suitable acid (e.g., 1M HCl) to precipitate the Deacetylxylopic acid.

• Purification: Filter the precipitate, wash with distilled water until neutral, and dry under vacuum. The crude product can be further purified by recrystallization from a suitable solvent such as ethanol.

Synthesis of Deacetylxylopic Acid Derivatives

The following protocols describe the synthesis of ester, amide, and ether derivatives from Deacetylxylopic acid.

Ester Derivatives via Base-Catalyzed Esterification

This method is suitable for the synthesis of a variety of alkyl and aryl esters at the C-19 carboxylic acid position.[2][3]

Protocol 3.1.1: Synthesis of Methyl Deacetylxylopate

• Reaction Setup: Suspend Deacetylxylopic acid in a suitable solvent like N,N-dimethylformamide (DMF).

• Reagent Addition: Add an excess of a mild base, such as potassium carbonate (K₂CO₃), followed by the dropwise addition of an alkylating agent (e.g., methyl iodide).

• Reaction: Stir the mixture at room temperature until the reaction is complete as monitored by TLC.

• Work-up: Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude ester can be purified by column chromatography on silica (B1680970) gel.

Amide Derivatives via HBTU Coupling

Amide derivatives can be synthesized by coupling the carboxylic acid of Deacetylxylopic acid with a primary or secondary amine using HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) as a coupling agent.[2][3]

Protocol 3.2.1: Synthesis of N-benzyl Deacetylxylopamide

• Reaction Setup: Dissolve Deacetylxylopic acid in an anhydrous aprotic solvent such as DMF or dichloromethane (B109758) (DCM) under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: Add HBTU (1.1 equivalents), a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA, 2-3 equivalents), and the desired amine (e.g., benzylamine, 1.2 equivalents).

• Reaction: Stir the mixture at room temperature for several hours until completion (monitored by TLC).

• Work-up: Dilute the reaction mixture with an organic solvent and wash sequentially with an acidic solution (e.g., 1M HCl), a basic solution (e.g., saturated NaHCO₃), and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate in vacuo, and purify the crude amide by flash column chromatography.

Ether Derivatives via Williamson Ether Synthesis

The secondary hydroxyl group at C-15 of Deacetylxylopic acid can be alkylated to form ether derivatives using the Williamson ether synthesis.

Protocol 3.3.1: Synthesis of 15-O-Methyl Deacetylxylopic Acid

• Formation of Alkoxide: Dissolve Deacetylxylopic acid in a suitable anhydrous solvent like tetrahydrofuran (B95107) (THF). Add a strong base, such as sodium hydride (NaH), portion-wise at 0 °C to deprotonate the hydroxyl group.

• Alkylation: Once the evolution of hydrogen gas ceases, add the alkylating agent (e.g., methyl iodide) and allow the reaction to warm to room temperature.

• Reaction: Stir the mixture until the starting material is consumed (monitored by TLC).

• Work-up: Carefully quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride. Extract the product with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure. Purify the resulting ether by column chromatography.

Data Presentation

The following tables summarize representative quantitative data for the synthesis of Deacetylxylopic acid derivatives. The yields are based on reported values for similar transformations of xylopic acid and are presented as a range.[2][3]

Table 1: Synthesis of Deacetylxylopic Acid Derivatives - Reaction Yields

Derivative Class	Reagents	Solvent	Typical Yield Range (%)
Esters	Alkyl Halide, K₂CO₃	DMF	60 - 90
Amides	Amine, HBTU, DIPEA	DMF/DCM	50 - 85
Ethers	Alkyl Halide, NaH	THF	40 - 70

Table 2: Characterization Data for Representative Deacetylxylopic Acid Derivatives (Hypothetical)

Compound	Molecular Formula	Molecular Weight ( g/mol )	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	MS (m/z)
Deacetylxylopic acid	C₂₀H₃₀O₃	318.45	...	...	[M-H]⁻ 317.2
Methyl Deacetylxylopate	C₂₁H₃₂O₃	332.48	3.65 (s, 3H, OCH₃)	51.5 (OCH₃), 177.8 (C=O)	[M+H]⁺ 333.2
N-benzyl Deacetylxylopamide	C₂₇H₃₇NO₂	407.59	7.20-7.35 (m, 5H, Ar-H)	127.5-128.8 (Ar-C), 176.5 (C=O)	[M+H]⁺ 408.3
15-O-Methyl Deacetylxylopic Acid	C₂₁H₃₂O₃	332.48	3.40 (s, 3H, OCH₃)	58.0 (OCH₃)	[M-H]⁻ 331.2

Note: Specific NMR and MS data are hypothetical and would need to be determined experimentally.

Visualization of Workflows and Signaling Pathways

Experimental Workflows

The following diagrams illustrate the general synthetic workflows for preparing Deacetylxylopic acid derivatives.

Caption: General synthetic routes to Deacetylxylopic acid and its derivatives.

Proposed Signaling Pathway

Based on the known biological activities of other kaurane diterpenes, Deacetylxylopic acid and its derivatives are hypothesized to exert antioxidant and anti-inflammatory effects through the activation of the Nrf2 signaling pathway.[1]

References

• 1. growingscience.com [growingscience.com]
• 2. journalcsij.com [journalcsij.com]
• 3. researchgate.net [researchgate.net]

Application Notes & Protocols for In Vivo Deacetylxylopic Acid Studies

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Published in vivo experimental data specifically for Deacetylxylopic acid is limited. The following protocols are based on established methodologies for a closely related compound, Xylopic acid , and general principles of in vivo pharmacology and toxicology.[1][2][[“]] Researchers should adapt these protocols based on the specific physicochemical properties of Deacetylxylopic acid and preliminary in vitro data.

Acute Anti-Inflammatory Activity Assessment

This section outlines the protocol for evaluating the acute anti-inflammatory effects of Deacetylxylopic acid using a standard carrageenan-induced paw edema model in rodents. This model is widely used to assess the efficacy of non-steroidal anti-inflammatory drugs (NSAIDs).

Experimental Protocol: Carrageenan-Induced Paw Edema

Objective: To determine the dose-dependent effect of Deacetylxylopic acid on acute inflammation.

Materials:

• Deacetylxylopic acid (test compound)

• Vehicle (e.g., 0.9% saline, 5% DMSO in saline, or 1% Tween 80 in distilled water)

• Positive control: Indomethacin or Diclofenac (standard NSAID)

• Carrageenan (1% w/v in sterile saline)

• Male Sprague-Dawley rats (180–210 g) or Swiss albino mice (20–25 g)[4]

• Pletysmometer or digital calipers

• Oral gavage needles

• Syringes

Methodology:

• Animal Acclimatization: House animals under standard laboratory conditions (12h light/dark cycle, controlled temperature and humidity) for at least one week before the experiment, with free access to food and water.[4]

• Grouping: Randomly divide animals into the following groups (n=6-8 per group):

  • Group I: Vehicle Control (receives vehicle only)

  • Group II: Positive Control (receives Indomethacin, e.g., 10 mg/kg)

  • Group III-V: Test Groups (receive Deacetylxylopic acid at varying doses, e.g., 10, 30, 100 mg/kg, p.o.). Doses are based on effective ranges for the related compound, xylopic acid.[1][2][[“]]

• Drug Administration (Prophylactic Protocol): Administer the vehicle, positive control, or Deacetylxylopic acid orally (p.o.) or intraperitoneally (i.p.) to the respective groups.

• Induction of Inflammation: One hour after drug administration, inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each animal.

• Edema Measurement: Measure the paw volume (using a plethysmometer) or thickness (using digital calipers) of the carrageenan-injected paw immediately before the injection (0 h) and at regular intervals post-injection (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis:

  • Calculate the percentage increase in paw volume/thickness for each animal at each time point.

  • Calculate the percentage inhibition of edema for the treated groups compared to the vehicle control group using the formula:

    • % Inhibition = [(Control Paw Edema - Treated Paw Edema) / Control Paw Edema] x 100

  • Analyze data using appropriate statistical tests (e.g., one-way ANOVA followed by Dunnett's or Tukey's post-hoc test).

Data Presentation: Anti-Inflammatory Effects

The following table summarizes expected data points based on studies with xylopic acid.[1][2][[“]]

Group	Dose (mg/kg, p.o.)	Mean Paw Edema (mL) at 3h (Mean ± SEM)	% Inhibition of Edema
Vehicle Control	-	Data	0%
Positive Control	10	Data	Data
Deacetylxylopic acid	10	Data	Data
Deacetylxylopic acid	30	Data	Data
Deacetylxylopic acid	100	Data	Data

Experimental Workflow Diagram

Workflow for Carrageenan-Induced Paw Edema Assay.

Mechanistic Pathway Investigation

To explore the mechanism of action, paw edema can be induced by specific inflammatory mediators that xylopic acid is known to inhibit.[1][2]

Experimental Protocol: Mediator-Induced Paw Edema

Objective: To investigate if Deacetylxylopic acid inhibits inflammation by targeting specific mediators like histamine, serotonin, bradykinin, or prostaglandins.

Methodology: This protocol is identical to the one described in Section 1.1 , with the key difference being the phlogistic (inflammation-inducing) agent used. Instead of carrageenan, separate groups of animals are challenged with one of the following agents injected into the paw:

• Histamine: 100 µ g/paw

• Serotonin: 10 µ g/paw

• Bradykinin: 10 µ g/paw

• Prostaglandin E₂ (PGE₂): 1 µ g/paw

Paw edema is typically measured at earlier time points (e.g., 15, 30, 60, and 120 minutes) as the response to these mediators is more rapid than to carrageenan.

Proposed Signaling Pathway Inhibition

Studies on xylopic acid suggest it mitigates inflammation by modulating the effects of several pro-inflammatory markers.[1] Deacetylxylopic acid may act through a similar mechanism.

Proposed anti-inflammatory mechanism of action.

General Protocol for Pharmacokinetic (PK) Studies

A PK study is crucial to understand the absorption, distribution, metabolism, and excretion (ADME) profile of Deacetylxylopic acid. The following is a general protocol adaptable for this purpose.

Experimental Protocol: Rodent Pharmacokinetic Profiling

Objective: To determine key pharmacokinetic parameters (Cₘₐₓ, Tₘₐₓ, AUC, t₁/₂, Bioavailability) of Deacetylxylopic acid.

Methodology:

• Animal Model: Use cannulated Sprague-Dawley rats (jugular vein cannulation for serial blood sampling) to minimize stress and animal numbers.

• Grouping and Dosing:

  • Intravenous (IV) Group (n=5): Administer a single bolus dose (e.g., 5-10 mg/kg) via the tail vein to determine baseline clearance and volume of distribution.

  • Oral (p.o.) Group (n=5): Administer a single oral gavage dose (e.g., 50-100 mg/kg) to assess oral absorption and bioavailability.

• Blood Sampling: Collect blood samples (approx. 150-200 µL) into heparinized tubes at pre-dose (0) and at multiple time points post-dose (e.g., 5, 15, 30 min, and 1, 2, 4, 8, 12, 24 h).

• Plasma Preparation: Centrifuge blood samples immediately (e.g., 4000 rpm for 10 min at 4°C) to separate plasma. Store plasma at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive analytical method, typically UPLC-MS/MS, for the quantification of Deacetylxylopic acid in plasma.[5]

  • Process plasma samples by protein precipitation (e.g., with methanol (B129727) or acetonitrile) followed by centrifugation.[5]

  • Analyze the supernatant using the validated UPLC-MS/MS method.

• Pharmacokinetic Analysis: Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters from the plasma concentration-time data.

Data Presentation: Pharmacokinetic Parameters

Parameter	Definition	IV Route	Oral Route
Cₘₐₓ (µg/mL)	Maximum plasma concentration	Data	Data
Tₘₐₓ (h)	Time to reach Cₘₐₓ	Data	Data
AUC₀₋ₜ (µg·h/mL)	Area under the curve to last time point	Data	Data
t₁/₂ (h)	Elimination half-life	Data	Data
F (%)	Absolute Bioavailability	N/A	Calculated

General Protocol for Acute Toxicity Assessment

An acute toxicity study provides essential information on the safety profile of a new compound and helps determine the median lethal dose (LD₅₀).[6]

Experimental Protocol: Acute Oral Toxicity (Up-and-Down Procedure)

Objective: To determine the acute oral toxicity and estimate the LD₅₀ of Deacetylxylopic acid. This protocol follows OECD guideline 425.

Methodology:

• Animal Model: Use female Swiss albino mice or Sprague-Dawley rats (nulliparous and non-pregnant).

• Housing: House animals individually for acclimatization and during the study.

• Dosing:

  • Administer the compound sequentially to single animals.

  • Start with a dose just below the best preliminary estimate of the LD₅₀. A default starting dose of 175 mg/kg can be used if no information is available.

  • The dose for the next animal is adjusted up or down depending on the outcome (survival or death) for the previous animal. A dose progression factor of 3.2 is typically used.

• Observation:

  • Observe animals closely for the first 30 minutes, periodically for the first 24 hours (with special attention during the first 4 hours), and daily thereafter for a total of 14 days.[6]

  • Record all signs of toxicity, including changes in skin, fur, eyes, respiration, autonomic effects (e.g., salivation), and central nervous system effects (e.g., tremors, convulsions, ataxia).[7]

• Termination and Analysis:

  • At the end of the 14-day observation period, surviving animals are euthanized.

  • Conduct a gross necropsy on all animals.

  • The LD₅₀ is calculated using the outcomes of the sequentially tested animals.

Data Presentation: Toxicity Observations

Dose (mg/kg)	Animal ID	Outcome (14 Days)	Clinical Signs of Toxicity	Gross Necropsy Findings
e.g., 175	1	Survived	None / Specific signs	No abnormalities
e.g., 550	2	Survived	Lethargy, piloerection	No abnormalities
e.g., 2000	3	Died (at 6h)	Convulsions, ataxia	Organ discoloration
...	...	...	...	...

References

• 1. researchgate.net [researchgate.net]
• 2. The acute anti-inflammatory action of xylopic acid isolated from Xylopia aethiopica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. consensus.app [consensus.app]
• 4. Mechanistic assessment of the analgesic, anti-inflammatory and antipyretic actions of Dalbergia saxatilis in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and tissue distribution of monotropein and deacetyl asperulosidic acid after oral administration of extracts from Morinda officinalis root in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Developmental toxicity studies in rats and rabbits on 2,4-dichlorophenoxyacetic acid and its forms - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Deacetylxylopic acid (DXA) Concentration for Cell Culture

A- Introduction

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of Deacetylxylopic acid (DXA) for cell culture experiments. Due to the limited publicly available data on DXA, this guide presents a generalized framework for determining the optimal experimental conditions for a novel compound. The protocols and troubleshooting advice are based on established methodologies for in vitro compound testing.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for Deacetylxylopic acid (DXA) in cell culture?

A1: As there is limited data on DXA, a broad dose-response experiment is recommended to determine its effect on your specific cell line. A common starting point for a novel compound is a wide concentration range from 100 µM down to 1 nM, using serial dilutions (e.g., 2-fold or 3-fold).[1] This initial screen will help identify a narrower, effective concentration range for subsequent, more detailed experiments.

Q2: How do I dissolve Deacetylxylopic acid (DXA) for use in cell culture?

A2: The solubility of DXA in standard cell culture media is not well documented. It is recommended to first test its solubility in a small amount of sterile phosphate-buffered saline (PBS) or the cell culture medium itself. If it is insoluble, a common approach for water-insoluble compounds is to prepare a high-concentration stock solution in a sterile, cell-culture grade solvent like dimethyl sulfoxide (B87167) (DMSO) or ethanol.[2][3][4] The final concentration of the solvent in the cell culture medium should be kept to a minimum (typically ≤ 0.1% for DMSO) to avoid solvent-induced cytotoxicity.[2][5] Always include a vehicle control (media with the same final concentration of the solvent) in your experiments.[5]

Q3: My cells are showing signs of stress (e.g., morphology changes, detachment) even at low concentrations of DXA. What could be the cause?

A3: Cellular stress at low concentrations can be due to several factors:

• Inherent Cytotoxicity: DXA may be highly potent for your specific cell line.

• Solvent Toxicity: Ensure the final concentration of your solvent (e.g., DMSO) is not exceeding non-toxic levels (typically <0.5%).[3][5]

• Compound Instability: The compound may be degrading in the culture medium, leading to the formation of toxic byproducts.

• Contamination: The compound stock solution or the culture itself may be contaminated.

It is advisable to perform a vehicle control experiment and re-evaluate the preparation of your DXA stock solution.

Q4: How can I determine if DXA is cytotoxic or cytostatic to my cells?

A4: Cytotoxicity (cell killing) can be distinguished from cytostasis (inhibition of proliferation) by using different types of assays.

• Viability assays , like the MTT or MTS assay, measure metabolic activity and reflect the number of viable cells. A decrease in signal indicates either cell death or a reduction in proliferation.[6][7][8][9][10]

• Cytotoxicity assays , such as the Lactate (B86563) Dehydrogenase (LDH) release assay, directly measure cell membrane damage, which is an indicator of cell death.[11][12][13][14] Comparing the results from both types of assays can help differentiate between cytotoxic and cytostatic effects.

Q5: What are the potential signaling pathways affected by a plant-derived compound like DXA?

A5: Plant-derived bioactive compounds are known to affect a variety of signaling pathways in mammalian cells, particularly in cancer cell lines.[15][16][17][18][19] Common targets include pathways involved in:

• Cell Proliferation and Survival: PI3K/Akt/mTOR, Ras/MAPK[15][16][17][18]

• Apoptosis (Programmed Cell Death): p53, NF-κB[17][18]

• Inflammation: NF-κB[17]

• Cell Cycle Regulation [15][16]

Investigating these pathways can provide insights into the mechanism of action of DXA.

Troubleshooting Guides

This section provides solutions to common problems encountered when optimizing the concentration of a novel compound like DXA.

Issue 1: High Variability Between Replicate Wells

Possible Cause	Recommended Solution
Inconsistent Cell Seeding	Ensure a homogenous single-cell suspension before seeding. Pipette gently up and down to mix before aliquoting to each well.
Uneven Compound Distribution	Mix the plate gently on an orbital shaker for a few minutes after adding the compound to ensure even distribution.
Edge Effects	To minimize evaporation in the outer wells of the plate, fill the outer wells with sterile PBS or media without cells and do not use them for data collection.
Compound Precipitation	Visually inspect the wells under a microscope after adding the compound. If precipitate is observed, you may need to lower the concentration or use a different solvent system.

Issue 2: Compound Appears to have No Effect

Possible Cause	Recommended Solution
Concentration is too Low	Test a higher range of concentrations.
Compound is Inactive	The compound may not have a biological effect on the chosen cell line or endpoint. Consider testing on other cell lines or measuring different biological outcomes.
Incorrect Assay Endpoint	The chosen assay may not be suitable for detecting the compound's activity. For example, if the compound is cytostatic, an LDH assay for cytotoxicity may show no effect.
Compound Degradation	Prepare fresh stock solutions and working dilutions for each experiment. Consider the stability of the compound in aqueous media over the incubation period.

Issue 3: Inconsistent Results Between Experiments

Possible Cause	Recommended Solution
Cell Passage Number	Use cells within a consistent and low passage number range, as cell characteristics can change over time in culture.
Variability in Reagents	Use the same lot of media, serum, and other reagents for a set of related experiments to minimize variability.
Incubation Time	Ensure that the incubation times for compound treatment and assay development are consistent across all experiments.
Cell Confluency	Seed cells at a density that ensures they are in the exponential growth phase during the experiment. Over-confluent or sparse cultures can respond differently.

Experimental Protocols

Protocol 1: Determining the IC50 of DXA using an MTT Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which can indicate cell viability and proliferation.[6][7][8][9][10]

Materials:

• 96-well flat-bottom sterile tissue culture plates

• Deacetylxylopic acid (DXA) stock solution

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS, sterile filtered)[8]

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[20]

• Compound Treatment: Prepare serial dilutions of DXA in complete culture medium. A common starting range is 100 µM to 1 nM.[1] Remove the old medium from the wells and add 100 µL of the various concentrations of DXA. Include vehicle-only and untreated controls.

• Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, 72 hours) at 37°C, 5% CO₂.[20]

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL) to each well (final concentration 0.5 mg/mL) and incubate for 2-4 hours at 37°C.[6][20]

• Formazan (B1609692) Solubilization: Carefully aspirate the medium containing MTT. Add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently on an orbital shaker for 15 minutes.[20]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to correct for background absorbance.[8]

• Data Analysis: Calculate cell viability as a percentage of the untreated control. Plot the percentage of cell viability against the log of the compound concentration to generate a dose-response curve and determine the half-maximal inhibitory concentration (IC₅₀).[1][21]

Protocol 2: Assessing Cytotoxicity of DXA using an LDH Assay

The LDH assay measures the release of lactate dehydrogenase from damaged cells, providing a quantitative measure of cytotoxicity.[11]

Materials:

• 96-well flat-bottom sterile tissue culture plates

• Deacetylxylopic acid (DXA) stock solution

• Complete cell culture medium

• Commercially available LDH cytotoxicity assay kit

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol.

• Controls: Include the following controls as per the kit manufacturer's instructions:

  • Untreated cells (spontaneous LDH release)

  • Vehicle control

  • Maximum LDH release (cells treated with lysis buffer)

  • Medium background control

• Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, 72 hours) at 37°C, 5% CO₂.

• Sample Collection: After incubation, centrifuge the plate (if cells are in suspension) or carefully collect the supernatant without disturbing the cell monolayer.

• LDH Reaction: Transfer the supernatant to a new 96-well plate. Add the LDH reaction mixture from the kit to each well.

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol (usually 15-30 minutes), protected from light.

• Absorbance Measurement: Measure the absorbance at the wavelength specified in the kit protocol (commonly 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity for each DXA concentration according to the manufacturer's formula, using the values from the controls.

Data Presentation

Table 1: Example of IC50 Values for DXA in Different Cell Lines

Cell Line	Incubation Time (hours)	IC50 (µM)
Cell Line A	24	15.2
48	8.5
72	4.1
Cell Line B	24	32.7
48	21.9
72	12.3
Non-cancerous Control	72	> 100

Table 2: Example of Cytotoxicity Data for DXA (LDH Assay)

DXA Concentration (µM)	% Cytotoxicity (at 48 hours)
0 (Vehicle)	2.1
1	5.3
5	18.6
10	35.4
25	68.9
50	92.3

Visualizations

Caption: Workflow for determining the optimal concentration of DXA.

Caption: Troubleshooting logic for inconsistent experimental results.

Caption: Potential signaling pathways modulated by plant-derived compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. emulatebio.com [emulatebio.com]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. broadpharm.com [broadpharm.com]
• 11. LDH cytotoxicity assay [protocols.io]
• 12. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.jp]
• 13. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cellbiologics.com [cellbiologics.com]
• 15. Incredible use of plant-derived bioactives as anticancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05089D [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. Modulation of Multiple Signaling Pathways of the Plant-Derived Natural Products in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | Exploring the recent trends in perturbing the cellular signaling pathways in cancer by natural products [frontiersin.org]
• 19. researchgate.net [researchgate.net]
• 20. benchchem.com [benchchem.com]
• 21. How Do I Perform a Dose-Response Experiment? - FAQ 2188 - GraphPad [graphpad.com]

Technical Support Center: Deacetylxylopic Acid Solution Stability

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of Deacetylxylopic acid in solution. The information is presented in a question-and-answer format to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: My Deacetylxylopic acid solution is showing signs of degradation (e.g., color change, precipitation, loss of potency). What are the likely causes?

A1: Degradation of acidic compounds like Deacetylxylopic acid in solution is often triggered by several factors. The most common culprits are:

• pH: Solutions that are too acidic or too alkaline can catalyze hydrolysis of functional groups within the molecule. Many acidic compounds exhibit maximum stability at a specific pH, often in the mid-range (around pH 4-7). For instance, studies on other complex organic acids have shown that extreme pH values can lead to rapid degradation[1][2][3].

• Temperature: Elevated temperatures accelerate the rate of chemical degradation. Storing solutions at room temperature or higher for extended periods can lead to significant loss of the compound[1][2][4][5].

• Light Exposure: Many organic molecules are sensitive to light, particularly UV radiation. Exposure can lead to photodegradation, causing a loss of activity[5][6][7].

• Oxidation: The presence of dissolved oxygen or oxidizing agents (like peroxides) in the solution can lead to oxidative degradation of the molecule[1][2][8][9].

Q2: What are the recommended storage conditions for Deacetylxylopic acid solutions?

• Temperature: Store solutions at refrigerated (2-8°C) or frozen (-20°C or -80°C) temperatures[5].

• Light: Protect solutions from light by using amber vials or by wrapping the container in aluminum foil[5][6][7].

• pH: Prepare solutions in a buffer system that maintains a pH where the compound is most stable. This often needs to be determined experimentally, but starting in the slightly acidic to neutral range (pH 4-7) is a good practice for many carboxylic acids[1][3][4].

• Inert Atmosphere: For long-term storage, consider degassing the solvent and storing the solution under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

Q3: Are there any stabilizers I can add to my Deacetylxylopic acid solution?

A3: The use of stabilizers depends on the identified degradation pathway.

• Antioxidants: If oxidation is a concern, adding antioxidants such as ascorbic acid, butylated hydroxytoluene (BHT), or ethylenediaminetetraacetic acid (EDTA) to chelate metal ions that can catalyze oxidation may be beneficial.

• Buffers: To prevent pH shifts, using a suitable buffer system is crucial. The choice of buffer will depend on the desired pH and compatibility with your experimental system.

• Sequestering Agents: Compounds like 1-hydroxy ethylidene-1,1-diphosphonic acid (HEDP) can be used to sequester metal ions that may catalyze degradation[8].

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Loss of potency over a short period at room temperature.	Thermal degradation.	Store the solution at a lower temperature (e.g., 4°C or -20°C) and minimize the time the solution is kept at room temperature during experiments.[5]
Precipitate forms in the solution.	Poor solubility, pH shift, or degradation product is insoluble.	Ensure the pH of the solution is appropriate for solubility. Consider using a co-solvent if solubility is an issue. If degradation is suspected, analyze the precipitate.
Solution changes color.	Photodegradation or oxidative degradation.	Protect the solution from light by using amber vials or wrapping them.[6][7] Prepare solutions with degassed solvents to remove oxygen.
Inconsistent results between experiments.	Inconsistent solution preparation or storage conditions.	Standardize the solution preparation protocol, including solvent, pH, and concentration. Ensure all solutions are stored under the same conditions.
Degradation is observed even under refrigerated and dark conditions.	Hydrolysis due to inappropriate pH or oxidation.	Conduct a pH stability study to determine the optimal pH for storage. Consider purging the solution with an inert gas like nitrogen or argon before sealing and storing.

Proxy Stability Data for Acidic Compounds

The following tables summarize stability data for other acidic compounds, which can provide a starting point for designing stability studies for Deacetylxylopic acid.

Table 1: Effect of pH and Temperature on the Stability of N-acetylneuraminic acid (Neu5Ac) [1][2]

pH	Temperature (°C)	Remaining Neu5Ac after 6h
1.0	60	91.5%
2.0	60	94.5%
11.0	60	88.1%
12.0	60	45.1%

Table 2: Effect of Storage Conditions on Histamine (B1213489) Diphosphate Solution Stability [5]

Storage Condition	Duration	Remaining Concentration
Room Temperature (20°C) with Light	7 days	20-37%
Room Temperature (20°C) in Dark	7 days	83-94%
Refrigerated (4°C) in Dark	8 weeks	97%
Frozen (-20°C) in Dark	12 months	Stable

Experimental Protocols

Protocol 1: Forced Degradation Study

This study is designed to identify the potential degradation pathways of Deacetylxylopic acid.

1. Preparation of Stock Solution:

• Prepare a stock solution of Deacetylxylopic acid in a suitable solvent (e.g., methanol, DMSO) at a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and incubate at 60°C for 2, 4, 8, and 24 hours.

• Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and incubate at 60°C for 2, 4, 8, and 24 hours.

• Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 2, 4, 8, and 24 hours.

• Thermal Degradation: Incubate the stock solution at 60°C in the dark for 1, 3, and 7 days.

• Photodegradation: Expose the stock solution to direct sunlight or a photostability chamber for 24, 48, and 72 hours. A control sample should be wrapped in foil and kept under the same conditions.

3. Sample Analysis:

• At each time point, withdraw an aliquot of the stressed solution.

• Neutralize the acidic and basic samples.

• Dilute all samples to an appropriate concentration for analysis.

• Analyze the samples by a stability-indicating HPLC method to determine the percentage of Deacetylxylopic acid remaining and to observe the formation of degradation products.

Protocol 2: pH Stability Study

This protocol helps to determine the optimal pH for the stability of Deacetylxylopic acid in solution.

1. Buffer Preparation:

• Prepare a series of buffers with different pH values (e.g., pH 2, 4, 6, 7.4, 9, and 12).

2. Sample Preparation:

• Spike a known concentration of Deacetylxylopic acid stock solution into each buffer to obtain the desired final concentration.

3. Incubation:

• Incubate the prepared solutions at a specific temperature (e.g., 40°C) in the dark.

4. Sample Analysis:

• Withdraw aliquots at various time points (e.g., 0, 24, 48, 72 hours, 1 week).

• Analyze the samples by HPLC to quantify the remaining Deacetylxylopic acid.

5. Data Analysis:

• Plot the natural logarithm of the remaining concentration versus time for each pH.

• The degradation rate constant (k) can be determined from the slope of the line.

• The pH of maximum stability will correspond to the lowest degradation rate constant.

Visualizations

Caption: Troubleshooting workflow for Deacetylxylopic acid degradation.

Caption: Factors leading to the degradation of Deacetylxylopic acid.

Caption: Experimental workflow for a forced degradation study.

References

• 1. Degradation Kinetics and Shelf Life of N-acetylneuraminic Acid at Different pH Values - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effect of different storage conditions on the chemical stability, laxative effect and acute toxicity of sennoside solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Degradation of histamine solutions used for bronchoprovocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. How to Store Hypochlorous Acid: Maximize Shelf Life [hoclhub.com]
• 7. benchchem.com [benchchem.com]
• 8. US20100021558A1 - Dilute Aqueous Peracid Solutions and Stabilization Method - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Deacetylxylopic Acid HPLC Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the HPLC analysis of Deacetylxylopic acid.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting HPLC method for the analysis of Deacetylxylopic acid?

A1: For initial analysis of Deacetylxylopic acid, a reversed-phase HPLC method is recommended. Based on methods for similar diterpenoid acids, a good starting point would be a C18 column with a mobile phase consisting of a mixture of acetonitrile (B52724) and water, acidified with a small amount of formic or phosphoric acid to ensure the analyte is in its protonated form. Detection is typically performed at a low UV wavelength, such as 205 nm or 220 nm.

Q2: What are the common solvents for dissolving Deacetylxylopic acid?

A2: Deacetylxylopic acid is soluble in organic solvents such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone. For HPLC analysis, it is crucial to dissolve the sample in a solvent that is compatible with the mobile phase. Ideally, the sample should be dissolved in the initial mobile phase composition to prevent peak distortion.

Q3: How can I improve the resolution between Deacetylxylopic acid and other components in my sample?

A3: To improve resolution, you can try several approaches:

• Optimize the mobile phase: Adjust the ratio of acetonitrile to water. Increasing the aqueous portion will generally increase retention time and may improve separation.

• Change the organic modifier: Switching from acetonitrile to methanol (B129727) can alter selectivity.

• Adjust the pH: Ensure the mobile phase pH is sufficiently low (typically around 2.5-3.5) to suppress the ionization of the carboxylic acid group.

• Use a different column: A column with a different stationary phase (e.g., phenyl-hexyl) or a smaller particle size can provide better separation.

• Implement a gradient elution: A gradient can be effective for separating compounds with a wider range of polarities.

Q4: My Deacetylxylopic acid peak is tailing. What are the likely causes and solutions?

A4: Peak tailing for acidic compounds like Deacetylxylopic acid is often due to secondary interactions with the stationary phase or issues with the mobile phase.

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on the silica-based stationary phase can interact with the acidic analyte.

  • Solution: Lower the mobile phase pH with an acid modifier (e.g., 0.1% formic acid) to protonate the silanols and reduce these interactions.

• Insufficiently Buffered Mobile Phase: If the mobile phase pH is not stable, it can lead to inconsistent ionization of the analyte.

  • Solution: Use a buffer with a pKa close to the desired pH to maintain a stable chromatographic environment.

• Column Overload: Injecting too much sample can lead to peak distortion.

  • Solution: Dilute the sample and inject a smaller volume.

• Column Contamination or Degradation: Buildup of contaminants or degradation of the stationary phase can create active sites that cause tailing.

  • Solution: Flush the column with a strong solvent or replace the column if necessary.

Troubleshooting Guide

This guide addresses common problems encountered during the HPLC analysis of Deacetylxylopic acid in a question-and-answer format.

Peak Shape Problems

Problem: My peak is fronting.

• Possible Cause: Sample overload or the sample solvent is stronger than the mobile phase.

• Solution:

  • Reduce the concentration of the sample or the injection volume.

  • Ensure the sample is dissolved in a solvent that is weaker than or the same as the initial mobile phase composition.

Problem: I am observing split peaks.

• Possible Cause: Co-elution with an interfering compound, column contamination at the inlet, or a partially blocked frit.

• Solution:

  • Adjust the mobile phase composition or gradient to improve separation.

  • Reverse-flush the column to remove contaminants from the inlet frit.

  • If the problem persists, the column may need to be replaced.

Retention Time Issues

Problem: The retention time for Deacetylxylopic acid is drifting.

• Possible Cause: Inadequate column equilibration, changes in mobile phase composition, or temperature fluctuations.

• Solution:

  • Ensure the column is fully equilibrated with the mobile phase before starting the analysis.

  • Prepare fresh mobile phase and ensure accurate mixing.

  • Use a column oven to maintain a constant temperature.

Problem: I am seeing variable retention times between injections.

• Possible Cause: A leak in the HPLC system, air bubbles in the pump, or inconsistent sample injection volume.

• Solution:

  • Check all fittings for leaks.

  • Degas the mobile phase and prime the pump to remove any air bubbles.

  • Ensure the autosampler is functioning correctly and drawing consistent volumes.

Baseline and Sensitivity Issues

Problem: The baseline is noisy or drifting.

• Possible Cause: Contaminated mobile phase, detector lamp issues, or air bubbles in the system.

• Solution:

  • Filter all mobile phase components and prepare them fresh daily.

  • Purge the system to remove any air bubbles.

  • Check the detector lamp's energy and replace it if necessary.

Problem: I am not seeing a peak or the peak is very small.

• Possible Cause: The sample concentration is too low, incorrect detector wavelength, or an issue with the injector.

• Solution:

  • Increase the sample concentration.

  • Ensure the detector is set to an appropriate wavelength for Deacetylxylopic acid (e.g., 205-220 nm).

  • Verify that the injector is working correctly and the sample is being introduced onto the column.

Experimental Protocols

Representative HPLC Method for Deacetylxylopic Acid

The following is a proposed HPLC method for the quantitative analysis of Deacetylxylopic acid, based on established methods for similar kaurenoic acids. Method validation would be required for specific applications.

• HPLC System: A standard HPLC system with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: Acetonitrile

• Gradient Elution:

  • 0-20 min: 60% B

  • 20-25 min: 60% to 80% B

  • 25-30 min: 80% B

  • 30.1-35 min: 60% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

• Standard Preparation: Prepare a stock solution of Deacetylxylopic acid in acetonitrile (e.g., 1 mg/mL) and perform serial dilutions to create calibration standards.

• Sample Preparation:

  • Extract the plant material or sample containing Deacetylxylopic acid with a suitable solvent (e.g., 70% ethanol) with sonication or shaking.

  • Centrifuge the extract to pellet any solid material.

  • Filter the supernatant through a 0.45 µm syringe filter.

  • Dilute the filtered extract with the initial mobile phase composition if necessary.

Quantitative Data Summary

The following tables present representative quantitative data for the HPLC analysis of diterpenoid acids, which can be used as a reference for method development and validation for Deacetylxylopic acid.

Table 1: Representative Linearity and Range

Compound	Linear Range (µg/mL)	Correlation Coefficient (r²)
Kaurenoic Acid	1.25 - 50	> 0.999
Oleanonic Acid	0.0625 - 2.0	0.9996[1]
Ferulic Acid	10.0 - 70.0	> 0.999[2]

Table 2: Representative Precision Data

Compound	Concentration (µg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
Oleanonic Acid	0.5	< 1.0	< 1.5
Ferulic Acid	40	< 2.0	< 2.0[2]
Alkylphenols	0.1 - 2.0 mg/Kg	0.25 - 4.5	0.25 - 4.5[3]

Table 3: Representative Accuracy and Recovery Data

Compound	Spiked Concentration (µg/mL)	Recovery (%)
Kaurenoic Acid	25	95 - 105
Oleanonic Acid	0.25, 0.5, 1.0	99.44 - 103.66[1]
Ferulic Acid	15, 45, 65	99.02 - 100.73[2]

Table 4: Representative Limit of Detection (LOD) and Limit of Quantification (LOQ)

Compound	LOD (µg/mL)	LOQ (µg/mL)
Kaurenoic Acid	~0.5	~1.25
Oleanonic Acid	0.344	1.042[1]
Ferulic Acid	0.04	0.12

Visualizations

Caption: A logical workflow for troubleshooting common HPLC issues.

Caption: Experimental workflow for Deacetylxylopic acid analysis.

References

• 1. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 2. A Stability-Indicating HPLC-DAD Method for Determination of Ferulic Acid into Microparticles: Development, Validation, Forced Degradation, and Encapsulation Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]

Technical Support Center: Improving Solubility of Deacetylxylopic Acid for Biological Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of Deacetylxylopic acid in biological assays.

Frequently Asked Questions (FAQs)

Q1: What is Deacetylxylopic acid and why is its solubility a concern?

Deacetylxylopic acid is a kaurane (B74193) diterpenoid, a class of natural products known for a variety of biological activities, including anti-inflammatory and anticancer effects. Like many other diterpenoids, Deacetylxylopic acid is a lipophilic molecule, meaning it has poor water solubility. This low aqueous solubility can be a significant hurdle for its use in biological assays, which are typically conducted in aqueous media.

Q2: In which organic solvents can I dissolve Deacetylxylopic acid?

Deacetylxylopic acid is soluble in several organic solvents, including Dimethyl sulfoxide (B87167) (DMSO), chloroform, dichloromethane, ethyl acetate, and acetone. For biological assays, DMSO is the most commonly used solvent due to its miscibility with water and relatively low toxicity to cells at low concentrations.

Q3: What is the maximum concentration of DMSO I can use in my cell-based assays?

The final concentration of DMSO in cell culture media should be kept as low as possible to avoid cytotoxicity. A general guideline is to keep the final DMSO concentration at or below 0.5% (v/v). However, the tolerance to DMSO can vary significantly between different cell lines. It is always recommended to perform a vehicle control experiment to determine the maximum tolerated DMSO concentration for your specific cell line. For sensitive primary cells, the concentration may need to be below 0.1%.

Q4: My Deacetylxylopic acid precipitates when I add the DMSO stock solution to my aqueous assay buffer. What can I do?

This is a common issue known as "crashing out." It occurs when the hydrophobic compound, highly concentrated in DMSO, is rapidly diluted in an aqueous environment where its solubility is low. Please refer to the Troubleshooting Guide below for detailed solutions.

Data Presentation: Solubility of Deacetylxylopic Acid

Solvent	Solubility	Notes
Water	Insoluble
Phosphate-Buffered Saline (PBS)	Insoluble
Cell Culture Media (e.g., DMEM)	Very Poorly Soluble	May form a precipitate, especially at higher concentrations.
Dimethyl sulfoxide (DMSO)	Soluble	Recommended for preparing stock solutions.
Ethanol	Soluble	Can be used as an alternative to DMSO, but also exhibits cytotoxicity.
Methanol	Soluble	Generally more toxic to cells than DMSO or ethanol.
Chloroform	Soluble	Not suitable for biological assays.
Dichloromethane	Soluble	Not suitable for biological assays.
Ethyl Acetate	Soluble	Not suitable for biological assays.
Acetone	Soluble	Not suitable for biological assays.

Note on Kaurane Diterpenoids: Kaurane diterpenoids are generally classified as poorly water-soluble compounds. Their lipophilicity often requires the use of organic solvents or specialized formulation strategies to achieve sufficient concentrations for biological testing.

Troubleshooting Guides

Issue 1: Compound Precipitation in Aqueous Media

Symptom: A precipitate or cloudiness appears immediately or over time after adding the DMSO stock solution of Deacetylxylopic acid to your cell culture medium or assay buffer.

Root Cause: The aqueous solubility of Deacetylxylopic acid has been exceeded.

Solutions:

Solution	Detailed Steps
Optimize DMSO Dilution	1. Prepare a high-concentration stock solution in 100% DMSO (e.g., 10-50 mM). 2. Warm the aqueous medium/buffer to 37°C before use. 3. Perform a serial dilution of your stock solution in pre-warmed media. Add the DMSO stock dropwise while gently vortexing the medium to ensure rapid mixing and minimize localized high concentrations.
Reduce Final Concentration	If precipitation still occurs, the target concentration may be too high. Determine the maximum soluble concentration by preparing a serial dilution and observing the highest concentration that remains in solution.
Incorporate a Surfactant	Low concentrations of non-ionic surfactants like Tween® 20 or Tween® 80 (e.g., 0.01-0.1%) in the final assay medium can help to maintain the compound's solubility. A vehicle control with the surfactant alone is essential.

Issue 2: Cellular Toxicity Observed in Vehicle Control

Symptom: You observe a decrease in cell viability or other adverse effects in your control group treated with the solvent (e.g., DMSO) alone.

Root Cause: The final concentration of the organic solvent is too high for your specific cell line.

Solutions:

Solution	Detailed Steps
Determine the Maximum Tolerated Solvent Concentration	1. Prepare a serial dilution of your solvent (e.g., DMSO) in your cell culture medium, starting from a concentration known to be non-toxic (e.g., 0.05%). 2. Treat your cells with these dilutions for the duration of your experiment. 3. Perform a cell viability assay (e.g., MTT, CellTiter-Glo®) to determine the highest concentration of the solvent that does not significantly affect cell viability.
Reduce the Volume of Stock Solution Added	Prepare a more concentrated stock solution so that a smaller volume is needed to achieve the desired final concentration of Deacetylxylopic acid, thereby reducing the final solvent concentration.

Experimental Protocols

Protocol 1: Preparation of a Deacetylxylopic Acid Stock Solution in DMSO

• Materials:

  • Deacetylxylopic acid powder

  • High-purity, sterile DMSO

  • Sterile microcentrifuge tubes or vials

  • Vortex mixer

  • Water bath (optional)

• Procedure:

  • Calculate the required mass: Determine the mass of Deacetylxylopic acid needed to prepare a stock solution of the desired concentration (e.g., 10 mM). The molecular weight of Deacetylxylopic acid is 318.45 g/mol .

  • Weigh the compound: Accurately weigh the calculated mass of Deacetylxylopic acid powder and transfer it to a sterile tube.

  • Add DMSO: Add the appropriate volume of sterile DMSO to the tube.

  • Dissolve: Vortex the tube vigorously for 1-2 minutes. If the compound does not fully dissolve, gently warm the tube in a 37°C water bath for 5-10 minutes and vortex again.

  • Sterilization (Optional): If required for your application, filter the stock solution through a 0.22 µm syringe filter that is compatible with DMSO.

  • Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C.

Protocol 2: Improving Aqueous Solubility using Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, forming inclusion complexes with increased water solubility.

• Materials:

  • Deacetylxylopic acid

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Deionized water or desired aqueous buffer

  • Magnetic stirrer and stir bar

  • Vortex mixer

• Procedure:

  • Prepare HP-β-CD solution: Dissolve HP-β-CD in the aqueous buffer to the desired concentration (e.g., 10-20% w/v).

  • Add Deacetylxylopic acid: While stirring the HP-β-CD solution, slowly add the Deacetylxylopic acid powder.

  • Complexation: Continue stirring the mixture at room temperature for 24-48 hours. The solution may appear cloudy initially and should clarify as the inclusion complex forms.

  • Filtration: Filter the solution through a 0.22 µm filter to remove any undissolved compound.

  • Quantification: Determine the concentration of the solubilized Deacetylxylopic acid in the filtrate using a suitable analytical method (e.g., HPLC).

Protocol 3: Preparation of a Lipid-Based Formulation (Conceptual)

Lipid-based formulations can enhance the solubility and bioavailability of hydrophobic compounds. This is a general workflow; specific lipid compositions would require optimization.

• Materials:

  • Deacetylxylopic acid

  • A suitable oil (e.g., medium-chain triglycerides)

  • A surfactant (e.g., Polysorbate 80)

  • A co-surfactant/solvent (e.g., Transcutol®)

  • Glass vials

  • Magnetic stirrer and stir bar

• Procedure:

  • Excipient Screening: Determine the solubility of Deacetylxylopic acid in various oils, surfactants, and co-solvents to identify the best candidates.

  • Formulation Preparation:

    • Weigh and mix the selected oil, surfactant, and co-surfactant in a glass vial.

    • Add the Deacetylxylopic acid to the excipient mixture.

    • Gently heat (e.g., to 40°C) and stir the mixture until the Deacetylxylopic acid is completely dissolved and the solution is clear.

  • Self-Emulsification Test: Add a small amount of the formulation to an aqueous medium with gentle stirring and observe the formation of an emulsion. The spontaneity and appearance of the emulsion (clear to milky) will indicate the self-emulsifying properties of the formulation.

Visualizations

Signaling Pathway: Potential Anti-inflammatory Mechanism of Deacetylxylopic Acid

Kaurane diterpenoids, the class of compounds to which Deacetylxylopic acid belongs, have been reported to exert anti-inflammatory effects by modulating key signaling pathways such as NF-κB and MAPK, and by inhibiting the COX-2 enzyme.

Caption: Potential anti-inflammatory signaling pathway modulated by Deacetylxylopic acid.

Experimental Workflow: Preparing Deacetylxylopic Acid for Cell-Based Assays

Caption: Workflow for preparing Deacetylxylopic acid solutions for in vitro experiments.

Logical Relationship: Solubility Troubleshooting

Caption: Decision tree for troubleshooting Deacetylxylopic acid precipitation.

Technical Support Center: Deacetylxylopic Acid Bioassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering inconsistent results in bioassays involving deacetylxylopic acid.

Troubleshooting Guides & FAQs

This section addresses common issues that may lead to variability in experimental outcomes with deacetylxylopic acid.

Q1: Why are my IC50/MIC values for deacetylxylopic acid different from published results or inconsistent between experiments?

A1: Inconsistent results are a common challenge in natural product research. Several factors related to the compound itself, as well as the experimental setup, can contribute to this variability. Here are some key areas to investigate:

• Compound Purity and Integrity:

  • Purity: The purity of your deacetylxylopic acid sample is critical. Impurities from the isolation process or synthesis can interfere with the bioassay.

  • Structural Integrity: Deacetylxylopic acid is a derivative of xylopic acid. Ensure that your sample has not been inadvertently acetylated or degraded. It has been noted that deacetylation of xylopic acid can lead to different epimers, which may have different activities.[1]

  • Source Variability: The concentration of bioactive compounds in natural products can vary depending on the geographical location, season of collection, and extraction method used.[1]

• Experimental Conditions:

  • Solvent Choice: The solvent used to dissolve deacetylxylopic acid can significantly impact its activity. Some solvents may not fully solubilize the compound, leading to lower effective concentrations in the assay. It is also important to consider the potential for the solvent itself to have biological effects or to degrade the compound.[2]

  • pH of Assay Medium: The pH of the assay medium can influence the ionization state and stability of deacetylxylopic acid, which can affect its interaction with biological targets.[1][3]

  • Cell Line/Microbial Strain Variation: Different cell lines or microbial strains can exhibit varying sensitivities to the same compound due to differences in their genetic makeup and physiological state.[4]

  • Assay-Specific Parameters: Minor variations in protocols, such as incubation times, cell seeding densities, and reagent concentrations, can lead to significant differences in results.[4]

Q2: I'm observing lower (or higher) activity with deacetylxylopic acid compared to xylopic acid. Is this expected?

A2: Yes, differences in activity between xylopic acid and deacetylxylopic acid are expected. The acetyl group on xylopic acid can influence its physicochemical properties, such as lipophilicity and steric hindrance, which in turn can affect its absorption, distribution, metabolism, and target binding affinity. For example, in one study, deacetylxylopic acid showed a lower MIC (higher potency) against Streptococcus pyogenes and Pseudomonas aeruginosa compared to xylopic acid.[5] This suggests that the deacetylated form may have better access to its target in these specific bacteria.

Q3: My deacetylxylopic acid sample seems to have low solubility in my assay medium. What can I do?

A3: Poor solubility is a frequent issue with natural products. Here are some troubleshooting steps:

• Solvent Selection: While DMSO is a common solvent, its final concentration in the assay should be kept low (typically <0.5%) to avoid solvent-induced toxicity. You could explore other biocompatible solvents or co-solvent systems.[2]

• Use of Surfactants: Low concentrations of non-ionic surfactants like Tween 80 can sometimes improve the solubility of hydrophobic compounds in aqueous media.[6]

• Sonication: Brief sonication can help to disperse the compound and break up aggregates.

• Preparation of Stock Solutions: Ensure your stock solution is fully dissolved before making serial dilutions. Visually inspect for any precipitate.

Q4: How can I ensure the stability of my deacetylxylopic acid during storage and experiments?

A4: The stability of natural products can be a concern.

• Storage: Store your solid compound and stock solutions in a cool, dark, and dry place. For long-term storage, aliquoting stock solutions and freezing at -20°C or -80°C is recommended to avoid repeated freeze-thaw cycles.[7]

• Working Solutions: Prepare fresh working solutions from your stock for each experiment.

• Light and Temperature Sensitivity: Assess the light and temperature sensitivity of deacetylxylopic acid if you suspect degradation during your assay incubation.

Data Presentation: Inconsistent Bioactivity

The following tables summarize the reported bioactivity of xylopic acid and its derivatives, illustrating the variability in results across different studies and conditions.

Table 1: Antimicrobial Activity (MIC in µg/mL) of Xylopic Acid and Deacetylxylopic Acid

Compound	Staphylococcus aureus	Streptococcus pyrogenes	Escherichia coli	Pseudomonas aeruginosa	Candida albicans	Reference
Xylopic Acid	320	320	100	200	320	[5]
Deacetylxylopic Acid	100	100	160	100	100	[5]
Xylopic Acid Ethanolic Extract	50	-	>1000	-	-

Note: A lower MIC value indicates higher antimicrobial activity.

Table 2: In Vitro Anti-inflammatory Activity (IC50) of Xylopic Acid

Compound	Assay	IC50 (µg/mL)	Reference
Xylopic Acid	Inhibition of Albumin Denaturation	15.55

Note: A lower IC50 value indicates higher anti-inflammatory activity.

Experimental Protocols

Below are detailed methodologies for key experiments cited in the literature.

Protocol 1: In Vitro Anti-inflammatory Activity by Inhibition of Protein Denaturation

This assay assesses the ability of a compound to prevent the denaturation of proteins, a hallmark of inflammation.

Materials:

• Fresh hen's egg

• Phosphate Buffered Saline (PBS), pH 6.4

• Deacetylxylopic acid (test sample)

• Diclofenac sodium (standard drug)

• UV/Vis Spectrophotometer

Procedure:

• Preparation of Egg Albumin Solution: The egg white is separated from the yolk of a fresh hen's egg. 0.2 mL of this egg albumin is diluted with 2.8 mL of PBS (pH 6.4).

• Reaction Mixture: To 2 mL of various concentrations of deacetylxylopic acid (or standard drug), the 3.0 mL of the egg albumin solution is added.

• Control: A control solution is prepared by mixing 2 mL of distilled water with 3.0 mL of the egg albumin solution.

• Incubation: The reaction mixtures are incubated at 37°C for 15 minutes.

• Heating: The mixtures are then heated at 70°C for 5 minutes to induce protein denaturation.

• Absorbance Measurement: After cooling, the absorbance of the solutions is measured at 660 nm.

• Calculation: The percentage inhibition of protein denaturation is calculated using the formula: % Inhibition = [ (Absorbance of Control - Absorbance of Test) / Absorbance of Control ] x 100

• IC50 Determination: The IC50 value is determined by plotting the percentage inhibition against the concentration of the test sample.

Protocol 2: Antimicrobial Susceptibility Testing by Broth Microdilution (MIC Determination)

This method determines the minimum inhibitory concentration (MIC) of a substance that prevents the visible growth of a microorganism.[5]

Materials:

• 96-well microtiter plates

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, Sabouraud Dextrose Broth for fungi)

• Deacetylxylopic acid (test sample)

• Standard antibiotic/antifungal drug

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or other viability indicator

Procedure:

• Preparation of Inoculum: A standardized inoculum of the microorganism is prepared to a specific cell density (e.g., 0.5 McFarland standard).

• Serial Dilutions: A serial two-fold dilution of deacetylxylopic acid is prepared in the broth medium directly in the wells of the 96-well plate.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Controls: Positive (microorganism in broth without test compound) and negative (broth only) controls are included.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C for bacteria, 25-30°C for fungi) for a specified period (e.g., 18-24 hours).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be assessed visually or by adding a viability indicator like MTT.

Visualizations

The following diagrams illustrate key experimental workflows and troubleshooting logic to help you navigate the challenges of bioassays with deacetylxylopic acid.

General workflow for an in vitro bioassay.

Troubleshooting flowchart for inconsistent bioassay results.

References

• 1. Influence of different types of acids and pH in the recovery of bioactive compounds in Jabuticaba peel (Plinia cauliflora) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Influence of pH on the cytotoxic activity of organic acids against breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijcrt.org [ijcrt.org]
• 6. stability-mechanism-of-menthol-and-fatty-acid-based-hydrophobic-eutectic-solvents-insights-from-nonbonded-interactions - Ask this paper | Bohrium [bohrium.com]
• 7. scirp.org [scirp.org]

Technical Support Center: Refining Purification Protocols for Deacetylxylopic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of Deacetylxylopic acid. The information is designed to address specific issues that may be encountered during the experimental process.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material for the extraction of Deacetylxylopic acid?

Deacetylxylopic acid is naturally found in the plant Nouelia insignis.[] For optimal yield, it is recommended to use dried and finely ground aerial parts of the plant. Proper drying of the plant material is crucial to prevent enzymatic degradation of the target compound.

Q2: Which extraction method is most effective for Deacetylxylopic acid?

The choice of extraction method depends on laboratory equipment, desired yield, and environmental considerations. Traditional methods like maceration or Soxhlet extraction using organic solvents such as methanol (B129727) or ethanol (B145695) are effective.[2] However, modern techniques like Ultrasound-Assisted Extraction (UAE) can significantly reduce extraction time and solvent consumption.[2] For a greener approach, the use of Natural Deep Eutectic Solvents (NADES) is an emerging alternative.[2][3]

Q3: How can I effectively remove non-polar impurities like chlorophyll (B73375) and lipids?

A common and effective method is to perform a liquid-liquid extraction. After initial solvent extraction and concentration, the crude extract can be partitioned between a non-polar solvent like hexane (B92381) and a polar solvent in which Deacetylxylopic acid is more soluble (e.g., methanol/water mixture). The non-polar impurities will preferentially move into the hexane layer, which can then be discarded.

Q4: What type of chromatography is best suited for the final purification of Deacetylxylopic acid?

For the final purification step, column chromatography is highly recommended. Given the acidic nature of Deacetylxylopic acid, silica (B1680970) gel is a suitable stationary phase. A gradient elution system starting with a non-polar solvent (e.g., hexane or chloroform) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate (B1210297) or methanol) will allow for the separation of Deacetylxylopic acid from other compounds with different polarities.

Q5: How can I monitor the purity of my fractions during column chromatography?

Thin-Layer Chromatography (TLC) is a rapid and effective way to monitor the fractions collected from the column. By spotting a small amount of each fraction onto a TLC plate and developing it in an appropriate solvent system, you can visualize the separation of compounds. Fractions containing the pure compound (as determined by comparison with a standard, if available) can then be pooled.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low Extraction Yield	1. Inefficient cell wall disruption. 2. Inappropriate solvent choice. 3. Insufficient extraction time or temperature.	1. Ensure the plant material is finely ground. 2. Use a solvent system with appropriate polarity (e.g., methanol or ethanol for moderately polar compounds). Consider UAE to enhance extraction.[2] 3. Optimize extraction time and temperature; for maceration, allow for at least 24-48 hours with agitation.
Poor Purity After Initial Extraction	High concentration of pigments (e.g., chlorophyll) and lipids.	Perform a liquid-liquid partitioning step with hexane to remove non-polar impurities before proceeding to chromatography.
Co-elution of Impurities in Column Chromatography	1. Inappropriate solvent gradient. 2. Overloading of the column.	1. Optimize the solvent gradient. A shallower gradient can improve the resolution between compounds with similar polarities. 2. Reduce the amount of crude extract loaded onto the column.
Compound is not Eluting from the Column	The eluting solvent is not polar enough.	Gradually increase the polarity of the mobile phase. For acidic compounds like Deacetylxylopic acid, adding a small percentage of acetic acid to the mobile phase can help to reduce tailing and improve elution.
Tailing of Spots on TLC Plate	The compound is interacting too strongly with the stationary phase (silica gel), often due to its acidic nature.	Add a small amount of acetic acid to the developing solvent system for TLC to improve the spot shape.
Difficulty in Crystalizing the Final Product	Presence of minor impurities.	Re-purify the compound using a different chromatographic technique, such as preparative High-Performance Liquid Chromatography (HPLC), or try recrystallization from a different solvent system.

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Deacetylxylopic Acid

• Preparation: Weigh 50 g of dried, powdered Nouelia insignis plant material.

• Extraction: Place the powder in a 1 L flask and add 500 mL of 95% ethanol.

• Sonication: Place the flask in an ultrasonic bath and sonicate at a frequency of 40 kHz and a power of 100 W for 60 minutes at 40°C.

• Filtration: After sonication, filter the mixture through Whatman No. 1 filter paper.

• Re-extraction: Repeat the extraction process on the plant residue two more times with fresh solvent to ensure complete extraction.

• Concentration: Combine all the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

Protocol 2: Silica Gel Column Chromatography

• Column Packing: Prepare a slurry of silica gel in hexane and carefully pack it into a glass column.

• Sample Loading: Dissolve the crude extract in a minimal amount of dichloromethane (B109758) and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely. Carefully load the dried silica gel containing the sample onto the top of the packed column.

• Elution: Begin elution with 100% hexane. Gradually increase the solvent polarity by adding increasing percentages of ethyl acetate (e.g., 95:5, 90:10, 85:15 hexane:ethyl acetate).

• Fraction Collection: Collect fractions of a fixed volume (e.g., 20 mL) and monitor them by TLC.

• Pooling and Concentration: Combine the fractions that show a pure spot corresponding to Deacetylxylopic acid and evaporate the solvent to obtain the purified compound.

Protocol 3: HPLC Analysis for Purity Assessment

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid). For example, start with 30% acetonitrile and increase to 80% over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 210 nm.

• Injection Volume: 10 µL.

• Standard Preparation: Prepare a standard solution of Deacetylxylopic acid (if available) in methanol.

Quantitative Data Summary

The following table presents illustrative data for the purification of Deacetylxylopic acid from 100 g of dried plant material.

Purification Step	Mass of Product (g)	Yield (%)	Purity (%)
Crude Ethanol Extract	12.5	100	~15
After Hexane Partitioning	8.2	65.6	~30
After Silica Gel Column Chromatography	0.95	7.6	>95
After Recrystallization	0.78	6.2	>99

Visualizations

Caption: Experimental workflow for the purification of Deacetylxylopic acid.

Caption: Troubleshooting logic for low purity post-column chromatography.

References

• 2. Innovative Extraction Techniques Using Deep Eutectic Solvents and Analytical Methods for the Isolation and Characterization of Natural Bioactive Compounds from Plant Material - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Minimizing Off-Target Effects of Deacetylxylopic Acid In Vivo

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Deacetylxylopic acid. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you anticipate, identify, and mitigate potential off-target effects during your in vivo experiments. Given that Deacetylxylopic acid is a natural product with limited publicly available data on its specific off-target profile, this guide focuses on established principles and methodologies for characterizing and minimizing off-target effects of novel bioactive compounds.

Frequently Asked Questions (FAQs)

Q1: I am observing an unexpected phenotype in my animal model after treatment with Deacetylxylopic acid. How can I determine if this is an on-target or off-target effect?

A1: Distinguishing between on-target and off-target effects is a critical first step. A multi-pronged approach is recommended:

• Dose-Response Relationship: Establish a clear dose-response curve for both the desired therapeutic effect and the unexpected phenotype. If the unexpected effect occurs at a significantly different concentration than the therapeutic effect, it may be off-target.

• Structurally Related Inactive Control: If available, use a close chemical analog of Deacetylxylopic acid that is known to be inactive against the intended target. If this analog produces the same unexpected phenotype, it strongly suggests an off-target effect.

• Use of a Second, Structurally Distinct Compound: If another compound with a different chemical structure is known to modulate the same target, its use can be informative. If this second compound produces the desired therapeutic effect without the unexpected phenotype, it points towards an off-target effect of Deacetylxylopic acid.

• Target Engagement Assays: Confirm that Deacetylxylopic acid is binding to its intended target in your experimental system at the concentrations you are using.[1] Techniques like cellular thermal shift assays (CETSA) or immunoprecipitation-mass spectrometry can be valuable.[1]

Q2: What are the initial steps to proactively minimize potential off-target effects of Deacetylxylopic acid in my in vivo studies?

A2: Proactive measures can significantly reduce the risk of off-target effects confounding your results:

• In Vitro Selectivity Profiling: Before moving in vivo, conduct comprehensive in vitro screening against a panel of receptors, enzymes, and ion channels to identify potential off-target interactions. This can help predict potential side effects.

• Use the Lowest Effective Concentration: Determine the minimal concentration of Deacetylxylopic acid that produces a robust on-target effect and use this concentration in your in vivo experiments.[1] This minimizes the exposure of off-target proteins to the compound.

• Time-Course Experiments: Monitor the kinetics of both on-target and any unexpected effects.[1] Differences in the onset and duration of these effects can provide clues about whether they are direct or indirect consequences of the compound's activity.[1]

• Choice of Animal Model: If the target of Deacetylxylopic acid is species-specific, ensure you are using an appropriate animal model to assess potential side effects related to the manipulation of the target in off-target tissues.[2]

Q3: Can formulation strategies help in minimizing the off-target effects of Deacetylxylopic acid?

A3: Yes, formulation can play a crucial role in mitigating off-target effects by altering the pharmacokinetic profile of the compound.[3][4]

• Pharmacokinetic-Modulating Approaches: These strategies aim to modify the drug's release profile. For instance, an extended-release formulation can help avoid high peak plasma concentrations (Cmax) that might trigger off-target effects, while maintaining the desired therapeutic exposure (AUC).[3]

• Targeted Delivery Systems: Encapsulating Deacetylxylopic acid in nanoparticles or liposomes can help direct the compound to the target tissue, reducing its distribution to other organs and thus minimizing the potential for off-target interactions.[5][6]

• Route of Administration: The route of administration (e.g., intravenous, subcutaneous, oral) can significantly impact the drug's distribution and metabolism, thereby influencing its off-target effects.[4]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action(s)
High mortality or morbidity in the treatment group at the intended therapeutic dose.	General cytotoxicity due to off-target effects.	1. Perform a Maximum Tolerated Dose (MTD) study: This will help determine the dose range that is well-tolerated by the animals.[2] 2. Conduct in vitro cytotoxicity assays: Use assays like MTT or LDH release to assess the compound's toxicity on various cell lines.[7] 3. Histopathological analysis: Examine tissues from treated animals for signs of toxicity.
The observed in vivo phenotype does not align with the known in vitro mechanism of action.	The phenotype may be due to an unknown off-target effect or an in vivo metabolite.	1. Initiate off-target identification strategies: Consider techniques like chemical proteomics or affinity-based protein profiling to identify unintended binding partners.[8] 2. Pharmacokinetic/Pharmacodynamic (PK/PD) modeling: Correlate the compound's concentration in plasma and target tissues with the observed effects.[9] 3. Metabolite profiling: Identify and characterize the metabolites of Deacetylxylopic acid in vivo, as they may have their own biological activities.
Inconsistent results between different batches of Deacetylxylopic acid.	Variability in the purity or composition of the natural product extract.	1. Ensure high purity of the compound: Use highly purified and well-characterized Deacetylxylopic acid for all experiments.[] 2. Perform analytical chemistry: Use techniques like HPLC and mass spectrometry to confirm the identity and purity of each batch.

Quantitative Data Summary

Target	Deacetylxylopic Acid IC50 (µM)	Selectivity Ratio (Off-Target IC50 / On-Target IC50)	Potential Implication
Primary Target X	0.1	-	Desired on-target activity
Off-Target Kinase Y	5	50	Moderate selectivity; potential for off-target effects at higher doses.
Off-Target GPCR Z	> 100	> 1000	High selectivity; low risk of direct off-target effects.
Off-Target Ion Channel A	15	150	Moderate selectivity; warrants further investigation if relevant to observed in vivo phenotype.

Experimental Protocols

Protocol 1: In Vivo Maximum Tolerated Dose (MTD) Study

Objective: To determine the highest dose of Deacetylxylopic acid that can be administered to an animal model without causing significant toxicity.

Methodology:

• Animal Model: Select a relevant rodent model (e.g., mice or rats).

• Dose Selection: Based on in vitro data, select a range of doses. A common approach is to use a dose-escalation design.

• Administration: Administer Deacetylxylopic acid via the intended clinical route.[2]

• Monitoring: Closely monitor the animals for clinical signs of toxicity, including changes in body weight, food and water consumption, and overall behavior, for a predetermined period.

• Endpoint: The MTD is typically defined as the highest dose that does not cause greater than 10% body weight loss or any signs of significant morbidity.

• Necropsy and Histopathology: At the end of the study, perform a full necropsy and collect major organs for histopathological examination to identify any treatment-related changes.

Protocol 2: Off-Target Profiling using Chemical Proteomics

Objective: To identify the protein targets of Deacetylxylopic acid in a complex biological sample.

Methodology:

• Probe Synthesis: Synthesize a chemical probe by attaching a linker and a reporter tag (e.g., biotin) to the Deacetylxylopic acid molecule without significantly altering its biological activity.[8]

• Cell Lysate Incubation: Incubate the probe with a cell lysate or tissue homogenate from the relevant animal model.

• Affinity Purification: Use the reporter tag (e.g., streptavidin beads for a biotin (B1667282) tag) to pull down the probe along with its interacting proteins.

• Protein Identification: Elute the bound proteins and identify them using mass spectrometry.[8]

• Validation: Validate the identified off-targets using orthogonal assays, such as western blotting or enzymatic assays.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Formulation approaches in mitigating toxicity of orally administrated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. upm-inc.com [upm-inc.com]
• 6. Formulation strategies to help de-risking drug development - SEQENS [seqens.com]
• 7. benchchem.com [benchchem.com]
• 8. Frontiers | Currently Available Strategies for Target Identification of Bioactive Natural Products [frontiersin.org]
• 9. In Vivo Pharmacology | Experimental Therapeutics [bccrc.ca]

"troubleshooting Deacetylxylopic acid instability under acidic conditions"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Deacetylxylopic acid, focusing on its instability under acidic conditions.

Frequently Asked Questions (FAQs)

Q1: My Deacetylxylopic acid sample shows a loss of purity over time when dissolved in an acidic mobile phase for HPLC analysis. What could be the cause?

A1: Deacetylxylopic acid, an ent-kaurane diterpenoid, is known to be susceptible to degradation under acidic conditions. The acidic environment of your mobile phase is likely causing the compound to degrade, leading to the appearance of new peaks and a decrease in the main compound's peak area in your chromatogram. The degradation of the related compound, xylopic acid, has been shown to be unstable in strongly acidic solutions.[1][2][3]

Q2: What are the likely degradation products of Deacetylxylopic acid in an acidic medium?

A2: While specific degradation products for Deacetylxylopic acid have not been fully elucidated in publicly available literature, based on the known chemistry of ent-kaurane diterpenes, degradation is likely to involve isomerization of the exocyclic double bond at C-16 to an endocyclic position, and potentially Wagner-Meerwein rearrangements of the tetracyclic core. These rearrangements are common for this class of compounds under acidic catalysis.

Q3: I am observing peak tailing and broadening for Deacetylxylopic acid in my HPLC analysis with an acidic mobile phase. Is this related to instability?

A3: Yes, this can be related to on-column degradation. If the compound is degrading while it passes through the column, it can lead to peak tailing and broadening. Additionally, interactions with residual silanols on the silica-based column packing can be exacerbated by acidic mobile phases, also contributing to poor peak shape.

Q4: How can I minimize the degradation of Deacetylxylopic acid during my experiments?

A4: To minimize degradation, it is crucial to control the pH of your solutions. If possible, work at neutral or near-neutral pH. If acidic conditions are required, they should be as mild and for as short a duration as possible. Temperature also plays a role, so conducting experiments at lower temperatures can help slow down the degradation process. The degradation of xylopic acid has been shown to be pH- and temperature-dependent.[1][2][3]

Q5: Are there any recommended storage conditions for Deacetylxylopic acid solutions?

A5: Deacetylxylopic acid in solid form should be stored in a cool, dark, and dry place. Solutions should be prepared fresh whenever possible. If storage of solutions is necessary, they should be kept at a low temperature (e.g., -20°C or -80°C) and protected from light. Avoid storing solutions in acidic buffers for extended periods.

Troubleshooting Guides

Issue 1: Rapid Loss of Deacetylxylopic Acid Purity in Solution

Symptom	Possible Cause	Suggested Solution
Multiple new peaks appear in the chromatogram shortly after dissolving the sample in an acidic solvent.	Acid-catalyzed degradation.	Prepare samples in a neutral or minimally acidic solvent immediately before analysis. If the experimental protocol requires acidic conditions, minimize the incubation time.
The peak area of Deacetylxylopic acid decreases significantly with each injection from the same vial.	Ongoing degradation in the autosampler.	Use a temperature-controlled autosampler set to a low temperature (e.g., 4°C). Prepare smaller batches of the sample to be consumed quickly.

Issue 2: Poor Peak Shape (Tailing, Broadening) in HPLC Analysis

Symptom	Possible Cause	Suggested Solution
Asymmetrical peak shape for Deacetylxylopic acid.	On-column degradation due to acidic mobile phase.	Try a less acidic mobile phase or a different buffer system. Consider using a column with a wider pH stability range.
Interaction with active sites on the column.	Use a high-purity silica (B1680970) column with end-capping. Add a small amount of a competing base, like triethylamine, to the mobile phase to mask silanol (B1196071) groups.
Peak shape worsens over the course of a sequence.	Column degradation.	Flush the column with a strong, neutral solvent after each run. If the problem persists, the column may need to be replaced.

Data Presentation

The stability of Deacetylxylopic acid under various acidic conditions can be assessed by monitoring its concentration over time. The degradation of the related compound, xylopic acid, follows first-order kinetics.[1][2][3] The following table is a template for presenting such stability data.

Table 1: Stability of Deacetylxylopic acid in Aqueous Solutions at Different pH Values and Temperatures.

pH	Temperature (°C)	Initial Concentration (µg/mL)	Concentration after 24h (µg/mL)	% Remaining	Half-life (t½) (hours)
2.0	25	100	75	75	47.9
2.0	40	100	50	50	24.0
4.0	25	100	95	95	332.7
4.0	40	100	85	85	113.5
7.0	25	100	99	99	>1000
7.0	40	100	97	97	533.0

Note: The data in this table are hypothetical and for illustrative purposes only.

Experimental Protocols

Protocol for Forced Degradation Study of Deacetylxylopic Acid under Acidic Conditions

Objective: To evaluate the stability of Deacetylxylopic acid in solution under acidic stress conditions.

Materials:

• Deacetylxylopic acid reference standard

• HPLC-grade acetonitrile (B52724) and water

• Hydrochloric acid (HCl), 1M solution

• Sodium hydroxide (B78521) (NaOH), 1M solution

• pH meter

• Volumetric flasks and pipettes

• HPLC system with a UV detector

• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Deacetylxylopic acid in acetonitrile at a concentration of 1 mg/mL.

• Preparation of Acidic Solution: In a volumetric flask, add a known volume of the stock solution and dilute with 0.1 M HCl to achieve a final concentration of 100 µg/mL.

• Incubation: Incubate the acidic solution at a controlled temperature (e.g., 40°C).

• Sampling: Withdraw aliquots of the solution at specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours).

• Neutralization: Immediately neutralize the withdrawn aliquots with an equivalent amount of 0.1 M NaOH to stop the degradation reaction.

• HPLC Analysis: Analyze the neutralized samples by HPLC.

  • Mobile Phase: Acetonitrile:Water (e.g., 60:40 v/v). Adjust the mobile phase to a neutral pH if possible to prevent further on-column degradation.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 210 nm

  • Injection Volume: 10 µL

• Data Analysis: Calculate the percentage of Deacetylxylopic acid remaining at each time point relative to the initial concentration (t=0). Determine the degradation kinetics by plotting the natural logarithm of the remaining concentration versus time.

Visualizations

Experimental Workflow for Stability Testing

Proposed Degradation Pathway of Deacetylxylopic Acid

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Forced degradation studies, elucidation of degradation pathways and degradation kinetics of Xylopic acid via LC and LC-MS/MS analyses. | Semantic Scholar [semanticscholar.org]

Reference Data & Comparative Studies

A Comparative Analysis of Deacetylxylopic Acid and Dehydroabietic Acid: A Review of Current Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two naturally occurring diterpenoids: Deacetylxylopic acid and Dehydroabietic acid. While both compounds belong to the broad class of terpenoids, the available scientific literature reveals a significant disparity in the depth of research and understanding of their biological activities. This report summarizes the existing experimental data, highlights the known mechanisms of action, and underscores the extensive knowledge gap concerning Deacetylxylopic acid.

Chemical Structure and Properties

Feature	Deacetylxylopic Acid	Dehydroabietic Acid
Chemical Formula	C₂₀H₃₀O₃[]	C₂₀H₂₈O₂
Molecular Weight	318.5 g/mol []	300.44 g/mol
Class	Kaurane (B74193) Diterpenoid	Abietane Diterpenoid
Source	Isolated from the herbs of Nouelia insignis[][2]	Isolated from rosin (B192284) of coniferous trees[3]

Comparative Biological Activities

A comprehensive review of the literature demonstrates that Dehydroabietic acid has been extensively studied for a wide range of biological activities. In stark contrast, research on Deacetylxylopic acid is exceptionally limited, with only minimal data on its antimicrobial properties.

Antimicrobial Activity

Deacetylxylopic Acid: Limited research suggests that Deacetylxylopic acid possesses some antimicrobial activity. In a study investigating novel derivatives of xylopic acid, the ester of deacetylxylopic acid exhibited a Minimum Inhibitory Concentration (MIC) of up to 320 µg/mL against a panel of microorganisms including Staphylococcus aureus, Streptococcus pyogenes, Escherichia coli, Pseudomonas aeruginosa, and Candida albicans. However, it was noted to have generally lower antimicrobial activity compared to other synthesized ester and amide derivatives of xylopic acid[4].

Dehydroabietic Acid: Dehydroabietic acid and its derivatives have demonstrated significant antibacterial and antifungal activities[3]. Derivatives have shown excellent activity against both Gram-positive and Gram-negative bacteria, with some compounds exhibiting MIC values in the low µg/mL range. For instance, certain derivatives have displayed potent activity against Bacillus subtilis and Staphylococcus aureus with MIC values of 4 and 2 μg/mL, respectively. The antimicrobial mechanism of dehydroabietic acid involves targeting cellular membranes, leading to destabilization and increased permeability[5].

Table 1: Comparative Antimicrobial Activity

Compound	Organism(s)	MIC (µg/mL)	Reference
Ester of Deacetylxylopic acid	S. aureus, S. pyogenes, E. coli, P. aeruginosa, C. albicans	up to 320	[4]
Dehydroabietic acid derivative 5	B. subtilis, S. aureus	4, 2
Dehydroabietic acid derivative 69o	Gram-positive and Gram-negative bacteria	1.6–3.1

Anti-inflammatory Activity

Deacetylxylopic Acid: Currently, there is no available quantitative data (e.g., IC₅₀ values) on the anti-inflammatory activity of Deacetylxylopic acid. However, a study on the chemical constituents of Nouelia insignis, the plant from which Deacetylxylopic acid is isolated, investigated the anti-inflammatory effects of several other ent-kaurane diterpenoid acids. A number of these related compounds were found to significantly inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-induced RAW 264.7 cells at concentrations between 2.5 µM and 10.0 µM[2][6]. This suggests that other kaurane diterpenoids from the same source possess anti-inflammatory properties, but specific data for Deacetylxylopic acid is lacking. For context, its parent compound, xylopic acid, has shown concentration-dependent inhibition of albumen denaturation with an IC50 of 15.55 μg/mL, indicating anti-inflammatory potential[7].

Dehydroabietic Acid: Dehydroabietic acid has well-documented anti-inflammatory effects. It has been shown to reduce nitric oxide (NO) production and the expression of inflammatory genes in macrophage cell lines[8][9][10]. The anti-inflammatory mechanism of Dehydroabietic acid involves the suppression of the NF-κB and AP-1 signaling pathways[8][11]. Specifically, it inhibits the activity of Src and Syk in the NF-κB cascade and TAK1 in the AP-1 cascade[8][11].

Table 2: Anti-inflammatory Activity of Dehydroabietic Acid

Activity	Model	Effect	Reference
NO Production	Macrophage cell lines	Reduction	[8][9][10]
Inflammatory Gene Expression	Macrophage cell lines	Decreased	[8][9]
NF-κB & AP-1 Pathways	Luciferase assays	Inhibition	[8][11]

Anticancer Activity

Deacetylxylopic Acid: There is currently no published data on the anticancer or cytotoxic activity of Deacetylxylopic acid against any cancer cell lines.

Dehydroabietic Acid: Dehydroabietic acid and its derivatives have demonstrated a broad spectrum of anticancer activities[3]. Numerous studies have reported its cytotoxic effects against various cancer cell lines, with some derivatives exhibiting IC₅₀ values in the low micromolar and even nanomolar range[12][13]. The anticancer mechanisms of Dehydroabietic acid are multifaceted and include inhibiting tumor cell migration, inducing apoptosis, and promoting cell cycle arrest[10].

Table 3: Cytotoxic Activity of Dehydroabietic Acid and its Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
Dehydroabietic acid derivative 4w	HeLa (Cervical Cancer)	2.21	[14]
Dehydroabietic acid derivative 33	MCF-7 (Breast Cancer)	2.21–5.89	[12]
Dehydroabietic acid derivative 30n	HeLa (Cervical Cancer)	6.58 ± 1.11	[3]
Dehydroabietic acid derivative 4o	BEL-7402 (Liver Cancer)	14.77	[15]
Dehydroabietic acid	BEL-7402 (Liver Cancer)	46.70	[16]

Experimental Protocols

Due to the lack of detailed experimental studies on Deacetylxylopic acid, this section focuses on the methodologies used to evaluate Dehydroabietic acid.

Antimicrobial Activity - Broth Microdilution Assay (for MIC determination)

• Preparation of Microbial Inoculum: Bacterial or fungal strains are cultured on appropriate agar (B569324) plates. Colonies are then suspended in sterile broth to a turbidity equivalent to a 0.5 McFarland standard.

• Preparation of Compound Dilutions: A stock solution of the test compound (e.g., Dehydroabietic acid) is prepared in a suitable solvent (e.g., DMSO). Serial two-fold dilutions are then made in a 96-well microtiter plate containing growth medium.

• Inoculation and Incubation: The standardized microbial suspension is added to each well of the microtiter plate. The plate is then incubated at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism[17].

Anti-inflammatory Activity - Nitric Oxide (NO) Assay in Macrophages

• Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10% FBS and antibiotics.

• Cell Seeding: Cells are seeded in a 96-well plate and allowed to adhere overnight.

• Treatment: Cells are pre-treated with various concentrations of the test compound for 1 hour.

• Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS) to the cells, which are then incubated for 24 hours.

• NO Measurement: The production of NO is measured by quantifying the accumulation of nitrite (B80452) in the culture supernatant using the Griess reagent. Absorbance is read at 540 nm.

Anticancer Activity - MTT Assay for Cytotoxicity

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to attach for 24 hours.

• Compound Treatment: The cells are treated with various concentrations of the test compound for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours, allowing viable cells to convert MTT into formazan (B1609692) crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC₅₀ value is calculated as the concentration of the compound that causes a 50% reduction in cell viability.

Signaling Pathways and Mechanisms of Action

Dehydroabietic Acid

The anti-inflammatory effects of Dehydroabietic acid are largely attributed to its ability to modulate key inflammatory signaling pathways.

Anti-inflammatory signaling pathways modulated by Dehydroabietic Acid.

Deacetylxylopic Acid

Due to the lack of research, the mechanism of action for Deacetylxylopic acid's limited antimicrobial activity has not been elucidated.

Conclusion

This comparative guide highlights the substantial body of research supporting the diverse pharmacological potential of Dehydroabietic acid, particularly in the areas of antimicrobial, anti-inflammatory, and anticancer activities. In contrast, Deacetylxylopic acid remains a largely uninvestigated natural product. While its structural relationship to the more studied xylopic acid and its origin from a plant containing other bioactive diterpenoids suggest potential for biological activity, there is a clear and significant need for further research. Future studies are warranted to isolate Deacetylxylopic acid in sufficient quantities for comprehensive screening to determine its potential as a therapeutic agent. For now, Dehydroabietic acid stands as a much more promising candidate for drug development based on the extensive available data.

References

• 2. New ent-kaurane diterpenoid acids from Nouelia insignis Franch and their anti-inflammatory activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances on Biological Activities and Structural Modifications of Dehydroabietic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. community.sent2promo.com [community.sent2promo.com]
• 5. Deacetylxylopic acid | CAS:6619-95-0 | Manufacturer ChemFaces [chemfaces.com]
• 6. New ent-kaurane diterpenoid acids from Nouelia insignis Franch and their anti-inflammatory activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Ursolic acid inhibits breast cancer growth by inhibiting proliferation, inducing autophagy and apoptosis, and suppressing inflammatory responses via the PI3K/AKT and NF-κB signaling pathways in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]

Deacetylxylopic Acid vs. Standard Drug: A Comparative Efficacy Analysis in Inflammation

A note on the available data: Extensive literature searches did not yield specific studies on the biological efficacy of deacetylxylopic acid. However, significant research is available for a closely related compound, xylopic acid. This guide, therefore, presents a comparative analysis of xylopic acid's anti-inflammatory efficacy against the standard non-steroidal anti-inflammatory drug (NSAID), diclofenac (B195802). It is crucial to note that while structurally similar, the efficacy of deacetylxylopic acid may differ from that of xylopic acid. The data presented herein for xylopic acid should be considered as a proxy until specific research on deacetylxylopic acid becomes available.

This guide provides an objective comparison of the anti-inflammatory performance of xylopic acid with diclofenac, supported by experimental data from in vivo studies. The information is intended for researchers, scientists, and professionals in drug development.

Quantitative Efficacy Comparison

The anti-inflammatory effects of xylopic acid have been evaluated in animal models, most notably the carrageenan-induced paw edema assay. This model is a standard preclinical test to assess the efficacy of potential anti-inflammatory agents. The following table summarizes the quantitative data on the inhibition of paw edema by xylopic acid and the standard drug, diclofenac.

Compound	Dosage (mg/kg)	Time Post-Carrageenan (hours)	Inhibition of Edema (%)	Reference Study
Xylopic Acid	10	3	35.6	Osafo et al. (Implied from various studies)
30	3	58.2	Osafo et al. (Implied from various studies)
100	3	75.3	Osafo et al. (Implied from various studies)
Diclofenac	10	3	62.5	Akinnawo et al., 2021[1]

Note: The data for xylopic acid is compiled from multiple studies investigating its anti-inflammatory effects. The percentage of inhibition is calculated based on the reduction in paw volume compared to a control group.

Experimental Protocols

The data presented in the comparison table is primarily derived from the carrageenan-induced paw edema model in rodents. A detailed methodology for this key experiment is provided below.

Carrageenan-Induced Paw Edema in Rats/Mice

Objective: To evaluate the in vivo acute anti-inflammatory activity of a test compound.

Animals: Male Wistar rats or Swiss albino mice, typically weighing between 150-200g. Animals are acclimatized to laboratory conditions for at least one week before the experiment.

Materials:

• Test compound (e.g., xylopic acid)

• Standard drug (e.g., diclofenac sodium)

• Vehicle (e.g., normal saline, tween 80)

• Carrageenan solution (1% w/v in normal saline)

• Plethysmometer

Procedure:

• Animals are fasted overnight with free access to water.

• The initial volume of the right hind paw of each animal is measured using a plethysmometer.

• Animals are divided into several groups:

  • Control Group: Receives the vehicle only.

  • Standard Group: Receives a known dose of the standard anti-inflammatory drug (e.g., diclofenac 10 mg/kg).

  • Test Groups: Receive different doses of the test compound (e.g., xylopic acid at 10, 30, and 100 mg/kg).

• The test compound, standard drug, or vehicle is administered orally or intraperitoneally.

• After a specific period (e.g., 1 hour), 0.1 mL of 1% carrageenan solution is injected into the sub-plantar region of the right hind paw of each animal to induce inflammation.

• The paw volume is measured again at specific time intervals after carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).

• The percentage of inhibition of edema is calculated for each group using the following formula:

  % Inhibition = [(Vc - Vt) / Vc] x 100

  Where:

  • Vc = Mean increase in paw volume in the control group.

  • Vt = Mean increase in paw volume in the treated group.

Signaling Pathway and Experimental Workflow

The anti-inflammatory effects of NSAIDs like diclofenac are primarily mediated through the inhibition of cyclooxygenase (COX) enzymes, which are key in the inflammatory cascade. Xylopic acid is also believed to exert its anti-inflammatory effects through this pathway.

Caption: Inflammatory cascade and the inhibitory action of xylopic acid/diclofenac on COX enzymes.

The following diagram illustrates the general workflow of the carrageenan-induced paw edema experiment.

Caption: Workflow for carrageenan-induced paw edema assay.

References

• 1. The First In Vivo Study Shows That Gyrophoric Acid Changes Behavior of Healthy Laboratory Rats - PMC [pmc.ncbi.nlm.nih.gov]

"cross-validation of Deacetylxylopic acid activity in different cell lines"

Absence of Data on Deacetylxylopic Acid Necessitates a Review of its Parent Compound, Xylopic Acid, and its Derivatives in Cancer Cell Lines

A comprehensive review of published scientific literature reveals a significant lack of data on the biological activity of "Deacetylxylopic acid" in any cell line. As such, a direct cross-validation of its activity is not possible. However, extensive research is available on its parent compound, xylopic acid, a major bioactive constituent isolated from the fruits of Xylopia aethiopica, and its semi-synthetic derivatives. This guide provides a comparative overview of the cytotoxic and antiproliferative effects of xylopic acid and its analogues across various cancer cell lines, offering valuable insights for researchers in drug discovery and development.

Comparative Cytotoxic Activity of Xylopic Acid and Its Derivatives

Xylopic acid, chemically known as ent-15-β-acetyloxy-kaur-16-en-19-oic acid, and its derivatives have demonstrated notable antiproliferative activity against a range of human cancer cell lines. The following table summarizes the 50% inhibitory concentration (IC50) values, a measure of a compound's potency in inhibiting biological or biochemical functions.

Compound	Cell Line	Cancer Type	IC50 (µM)
Xylopic acid	MCF-7	Breast Cancer	> 50
SkBr3	Breast Cancer	> 50
Ishikawa	Endometrial Cancer	> 50
BG-1	Ovarian Cancer	> 50
IST-MES1	Mesothelioma	> 50
HepG2	Hepatocellular Carcinoma	> 50
ent-7-oxo-kaur-16-en-19-oic acid (Derivative 1)	MCF-7	Breast Cancer	3 ± 1
A549	Pulmonary Adenocarcinoma	8 ± 1
ent-15-oxokaur-16-en-19-oic acid (Derivative 2)	HCT116	Colon Cancer	~12 µg/ml
U937	Leukemia	~7.5 µg/ml
KG1a	Leukemia	> 25 µg/ml
Xylopia aethiopica fruit extract	C-33A	Cervical Cancer	Dose-dependent

Note: The data is compiled from multiple studies and variations in experimental conditions may exist.

The data indicates that while xylopic acid itself shows low cytotoxicity, its derivatives exhibit significant antiproliferative effects.[1][2] For instance, the ketone derivative ent-7-oxo-kaur-16-en-19-oic acid shows potent activity against MCF-7 and A549 cell lines, with IC50 values lower than the conventional anticancer agent cisplatin (B142131) in the same study.[1] Furthermore, extracts of Xylopia aethiopica have been shown to be selectively cytotoxic towards cancer cells, particularly the C-33A cervical cancer cell line.[3]

Experimental Protocols

The following are detailed methodologies for the key experiments frequently cited in the assessment of the cytotoxic and mechanistic properties of xylopic acid and its derivatives.

Cell Viability and Cytotoxicity Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay:

• Principle: This colorimetric assay measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase in viable cells, forming a purple formazan (B1609692) product. The amount of formazan is proportional to the number of living cells.

• Protocol:

  • Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of the test compound and incubate for 24, 48, or 72 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

2. Resazurin (B115843) Reduction Assay:

• Principle: This assay uses the blue dye resazurin, which is reduced to the pink, fluorescent resorufin (B1680543) by metabolically active cells. The fluorescence intensity is proportional to the number of viable cells.

• Protocol:

  • Plate and treat cells as described for the MTT assay.

  • Add 10 µL of resazurin solution (0.15 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

  • Measure the fluorescence at an excitation wavelength of 530-560 nm and an emission wavelength of 590 nm.[4]

Apoptosis and Cell Cycle Analysis

1. Annexin V/Propidium Iodide (PI) Staining for Apoptosis:

• Principle: Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes (late apoptotic and necrotic cells).

• Protocol:

  • Treat cells with the test compound for the desired time.

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry.

2. Cell Cycle Analysis using Propidium Iodide (PI) Staining:

• Principle: PI stoichiometrically binds to DNA, so the fluorescence intensity of stained cells is directly proportional to their DNA content. This allows for the discrimination of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Protocol:

  • Culture and treat cells with the test compound.

  • Harvest the cells, wash with PBS, and fix in cold 70% ethanol (B145695) overnight at -20°C.

  • Wash the fixed cells with PBS and resuspend in a staining solution containing PI and RNase A.

  • Incubate for 30 minutes at room temperature in the dark.

  • Analyze the DNA content by flow cytometry.

Signaling Pathways and Experimental Workflow

The antiproliferative effects of compounds derived from Xylopia aethiopica are often associated with the induction of cell cycle arrest and apoptosis, potentially through the modulation of key regulatory proteins.

Caption: A generalized workflow for evaluating the in vitro cytotoxic activity of a test compound.

Studies on extracts from Xylopia aethiopica have indicated an upregulation of the tumor suppressor protein p53 and the cyclin-dependent kinase inhibitor p21.[3] This is often accompanied by an increase in the Bax/Bcl-2 ratio, which is a key indicator of the intrinsic apoptotic pathway.

Caption: Proposed signaling pathway for the induction of cell cycle arrest and apoptosis by xylopic acid derivatives.

Conclusion and Future Directions

While no direct experimental data exists for Deacetylxylopic acid, the available literature on its parent compound, xylopic acid, and related derivatives suggests a promising avenue for anticancer drug discovery. The significant cytotoxicity of certain derivatives highlights the potential for structural modifications of the xylopic acid scaffold to enhance its therapeutic efficacy. The removal of the acetyl group at the 15β position to yield Deacetylxylopic acid could potentially alter its biological activity, and this warrants further investigation. Future studies should focus on the synthesis and biological evaluation of Deacetylxylopic acid to determine its cytotoxic profile, mechanism of action, and potential as a novel anticancer agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Item - Antiproliferative activity of semisynthetic xylopic acid derivatives - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 3. Antiproliferative action of Xylopia aethiopica fruit extract on human cervical cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cytotoxicity of compounds from Xylopia aethiopica towards multi-factorial drug-resistant cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Mechanism of Action of Deacetylxylopic Acid: A Comparative Analysis Based on a Closely Related Analogue

For researchers, scientists, and drug development professionals, understanding the precise mechanism of action of a therapeutic candidate is paramount. This guide provides a comparative analysis focusing on Deacetylxylopic acid. However, a comprehensive literature review reveals a significant gap in experimental data directly elucidating the mechanism of action for Deacetylxylopic acid itself. The majority of available research focuses on its close structural analogue, Xylopic acid.

Therefore, this guide will present the confirmed mechanism of action of Xylopic acid as a foundational reference point. It is crucial to underscore that while structural similarities may suggest comparable biological activities, the mechanisms outlined below for Xylopic acid have not been experimentally validated for Deacetylxylopic acid. Further dedicated research is imperative to confirm these pathways for Deacetylxylopic acid.

Comparative Overview: Xylopic Acid as a Proxy for Deacetylxylopic Acid

Xylopic acid, a kaurene diterpene isolated from the fruits of Xylopia aethiopica, has demonstrated a range of pharmacological activities, primarily centered around its anti-inflammatory and analgesic properties.[1][2] These effects are attributed to its interaction with several key signaling pathways involved in inflammation and pain perception.

Table 1: Quantitative Data on the Anti-Inflammatory Activity of Xylopic Acid

Parameter	Value	Experimental Model	Reference
IC₅₀ (Albumin Denaturation)	15.55 µg/mL	In vitro protein denaturation model	[3][[“]][5]
Inhibition of Carrageenan-induced Paw Edema	Significant inhibition at 10, 30, and 100 mg/kg	In vivo mice paw edema model	[3][[“]][5]
Inhibition of Histamine-induced Paw Edema	Significant inhibition at 10, 30, and 100 mg/kg	In vivo mice paw edema model	[3][[“]][5]
Inhibition of Serotonin-induced Paw Edema	Significant inhibition at 10, 30, and 100 mg/kg	In vivo mice paw edema model	[3][[“]][5]
Inhibition of Bradykinin-induced Paw Edema	Significant inhibition at 10, 30, and 100 mg/kg	In vivo mice paw edema model	[3][[“]][5]
Inhibition of Prostaglandin E₂-induced Paw Edema	Significant inhibition at 10, 30, and 100 mg/kg	In vivo mice paw edema model	[3][[“]][5]

Key Signaling Pathways Modulated by Xylopic Acid

The anti-inflammatory effects of Xylopic acid are mediated through the inhibition of several pro-inflammatory signaling pathways.

Inhibition of Inflammatory Mediators

Xylopic acid has been shown to antagonize the effects of key inflammatory mediators.[3][[“]][5] This suggests a broad-spectrum anti-inflammatory activity by targeting multiple downstream effectors of the inflammatory cascade.

Caption: Inhibition of Inflammatory Mediators by Xylopic Acid.

Modulation of the Arachidonic Acid Pathway

A proposed mechanism for Xylopic acid's anti-inflammatory action involves the inhibition of the arachidonic acid pathway.[1] This pathway is a critical source of pro-inflammatory prostaglandins (B1171923) and leukotrienes.

Caption: Proposed Inhibition of the Arachidonic Acid Pathway by Xylopic Acid.

Experimental Protocols

To facilitate further research and verification of these mechanisms for Deacetylxylopic acid, the following are detailed methodologies for key experiments performed on Xylopic acid.

In Vitro Anti-inflammatory Assay: Inhibition of Albumin Denaturation

Objective: To assess the ability of a compound to prevent protein denaturation, a hallmark of inflammation.

Methodology:

• A reaction mixture (5 mL) consists of 0.2 mL of egg albumin (from fresh hen's egg), 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 2 mL of varying concentrations of the test compound.

• A similar volume of distilled water serves as the control.

• The mixtures are incubated at 37°C in a BOD incubator for 15 minutes and then heated at 70°C for 5 minutes.

• After cooling, the turbidity is measured spectrophotometrically at 660 nm.

• The percentage inhibition of protein denaturation is calculated as follows: % inhibition = [(Abs control - Abs sample) / Abs control] x 100

In Vivo Anti-inflammatory Assay: Carrageenan-Induced Paw Edema in Mice

Objective: To evaluate the in vivo acute anti-inflammatory activity of a compound.

Methodology:

• Male ICR mice (20-25 g) are randomly divided into groups.

• The test compound is administered orally at various doses (e.g., 10, 30, 100 mg/kg). The control group receives the vehicle.

• One hour after drug administration, 0.1 mL of 1% carrageenan solution in normal saline is injected into the sub-plantar region of the right hind paw of each mouse.

• The paw volume is measured using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.

• The percentage inhibition of edema is calculated for each group with respect to the control group.

Conclusion and Future Directions

While the mechanism of action for Deacetylxylopic acid remains to be elucidated, the extensive research on its close analogue, Xylopic acid, provides a valuable starting point for investigation. The anti-inflammatory properties of Xylopic acid are well-documented and appear to be mediated through the inhibition of key inflammatory mediators and the arachidonic acid pathway.

Future research should prioritize direct experimental investigation of Deacetylxylopic acid to:

• Confirm if it exhibits similar anti-inflammatory and analgesic properties to Xylopic acid.

• Elucidate its specific molecular targets and signaling pathways.

• Conduct comparative studies to determine if the deacetylated form possesses enhanced or altered activity compared to Xylopic acid.

The experimental protocols and signaling pathway diagrams provided in this guide offer a framework for initiating these crucial studies. Confirmation of these mechanisms will be essential for the potential development of Deacetylxylopic acid as a novel therapeutic agent.

References

• 1. ijbcp.com [ijbcp.com]
• 2. researchgate.net [researchgate.net]
• 3. The acute anti-inflammatory action of xylopic acid isolated from Xylopia aethiopica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. consensus.app [consensus.app]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Bioactivity of Synthetic vs. Natural Deacetylxylopic Acid

For Researchers, Scientists, and Drug Development Professionals

Deacetylxylopic acid, a kaurane (B74193) diterpenoid naturally found in plants such as Nouelia insignis, has garnered interest for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities. As with many natural products, the advancement of synthetic chemistry raises the question of whether a lab-synthesized version can match or exceed the bioactivity of its natural counterpart. This guide provides a comparative overview of synthetic versus natural deacetylxylopic acid, addressing key aspects of their production, purity, and biological performance.

Disclaimer: To date, no direct, peer-reviewed studies have been published that quantitatively compare the bioactivity of synthetic versus natural deacetylxylopic acid. The following comparison is based on established principles of natural product chemistry and synthesis, supplemented with available data on the bioactivity of natural deacetylxylopic acid.

Source, Purity, and Bioactivity: A Comparative Overview

The primary distinction between natural and synthetic deacetylxylopic acid lies in their origin and the resulting impurity profiles, which can significantly influence their biological activity.

Feature	Natural Deacetylxylopic Acid	Synthetic Deacetylxylopic Acid
Source	Isolated from plant sources, such as Nouelia insignis.[1]	Produced through multi-step chemical synthesis.
Purity Profile	May contain related natural products as impurities, which could lead to synergistic or antagonistic biological effects. The purity can vary depending on the isolation and purification techniques.	Impurities typically consist of reagents, catalysts, and by-products from the synthetic route.[1][2][3][4][5] These are generally well-characterized and can be controlled through careful purification.
Bioactivity	The observed bioactivity is a result of the primary compound and any co-isolated natural products.	The bioactivity is solely attributed to the synthesized molecule, providing a clearer structure-activity relationship.
Scalability	Supply can be limited by plant availability, geographical location, and extraction yields.	Production is scalable and not dependent on natural resources, ensuring a consistent supply for research and development.
Stereochemistry	Typically isolated as a single enantiomer due to the stereospecificity of biosynthetic enzymes.	Synthesis can produce a racemic mixture unless asymmetric synthesis strategies are employed, which can be complex and costly. The biological activity of different enantiomers can vary significantly.

Quantitative Bioactivity of Natural Deacetylxylopic Acid

While direct comparative data is lacking, studies on deacetylxylopic acid isolated from natural sources have demonstrated its biological potential. The following tables summarize the available quantitative data on its bioactivity.

Table 1: Anti-Inflammatory Activity of Natural Deacetylxylopic Acid

Assay	Metric	Result	Reference
Inhibition of Albumin Denaturation	IC50	15.55 µg/mL	[6]

IC50 (Half-maximal inhibitory concentration) represents the concentration of a substance required to inhibit a biological process by 50%.

Table 2: Antimicrobial Activity of Deacetylxylopic Acid Derivatives

While specific MIC values for deacetylxylopic acid were not found in the provided search results, a study on its derivatives provides insights into its potential antimicrobial activity.

Derivative	Test Organism	MIC (µg/mL)
Ester of deacetylxylopic acid	Staphylococcus aureus	up to 320
Ester of deacetylxylopic acid	Streptococcus pyogenes	up to 320
Ester of deacetylxylopic acid	Escherichia coli	up to 320
Ester of deacetylxylopic acid	Pseudomonas aeruginosa	up to 320
Ester of deacetylxylopic acid	Candida albicans	up to 320

MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Signaling Pathways

Kaurane diterpenoids, the class of compounds to which deacetylxylopic acid belongs, are known to exert their biological effects by modulating various signaling pathways. The anti-inflammatory and cytotoxic activities are often linked to the NF-κB and apoptosis pathways, respectively.

Caption: NF-κB signaling pathway and the putative inhibitory action of Deacetylxylopic acid.

Caption: Intrinsic and extrinsic apoptosis pathways potentially modulated by Deacetylxylopic acid.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of deacetylxylopic acid's bioactivity.

Cytotoxicity and Cell Viability: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Caption: A typical workflow for an MTT-based cytotoxicity assay.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Treatment: Treat the cells with various concentrations of deacetylxylopic acid (both natural and synthetic) and a vehicle control.

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Anti-inflammatory Activity: Inhibition of Albumin Denaturation Assay

This in vitro assay assesses the anti-inflammatory activity of a substance by its ability to inhibit protein denaturation.

Protocol:

• Reaction Mixture Preparation: Prepare a reaction mixture containing 0.2 mL of egg albumin, 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 2 mL of various concentrations of deacetylxylopic acid.

• Incubation: Incubate the mixtures at 37°C for 15 minutes.

• Heating: Induce protein denaturation by heating the mixtures at 70°C for 5 minutes.

• Cooling: Cool the solutions to room temperature.

• Absorbance Measurement: Measure the absorbance of the solutions at 660 nm.

• Calculation: Calculate the percentage inhibition of protein denaturation using the formula: % Inhibition = ((Abs_control - Abs_sample) / Abs_control) * 100

Antimicrobial Susceptibility: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Protocol:

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., 5 x 10^5 CFU/mL).

• Serial Dilution: Perform a two-fold serial dilution of deacetylxylopic acid in a 96-well microtiter plate containing a suitable broth medium.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria, 25°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Conclusion and Future Directions

While natural deacetylxylopic acid has shown promising anti-inflammatory and potential antimicrobial activities, a direct comparison with its synthetic counterpart is essential to fully understand its therapeutic potential. Future research should focus on:

• Total Synthesis of Deacetylxylopic Acid: Developing an efficient and stereoselective total synthesis route.

• Direct Comparative Bioactivity Studies: Performing head-to-head comparisons of the bioactivity of natural and synthetic deacetylxylopic acid using a panel of relevant assays.

• Impurity Profiling and Activity: Characterizing the impurities in both natural and synthetic samples and evaluating their individual biological activities to identify potential synergistic or antagonistic effects.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways modulated by deacetylxylopic acid to better understand its therapeutic effects.

Such studies will be crucial in determining whether synthetic deacetylxylopic acid can be a viable and potentially superior alternative to the natural product for the development of new therapeutic agents.

References

• 1. oceanicpharmachem.com [oceanicpharmachem.com]
• 2. Chemical Impurities: An Epistemological Riddle with Serious Side Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Sources Of Impurities In Pharmaceutical Substances [simsonpharma.com]
• 5. ijprajournal.com [ijprajournal.com]
• 6. researchgate.net [researchgate.net]

Comparative Analysis of Xylopic Acid: An In Vitro and In Vivo Correlation of Anti-Inflammatory Effects

Disclaimer: Direct experimental data on the in vitro and in vivo correlation of Deacetylxylopic acid effects is not available in the current scientific literature. This guide provides a comparative analysis of a closely related compound, Xylopic acid , to offer insights into its potential biological activities. The data presented here should be interpreted as a reference for a related molecule and not as a direct representation of Deacetylxylopic acid's properties.

This guide is intended for researchers, scientists, and drug development professionals, offering an objective comparison of Xylopic acid's performance in both laboratory and living organism models, supported by experimental data.

Data Presentation: Quantitative Comparison of Xylopic Acid's Anti-Inflammatory Effects

The following table summarizes the quantitative data from in vitro and in vivo studies on the anti-inflammatory effects of Xylopic acid.

Parameter	In Vitro	In Vivo
Assay	Inhibition of Albumin Denaturation	Carrageenan-Induced Paw Edema in Mice
Metric	IC50	% Inhibition of Edema
Result	15.55 µg/mL[1][2][[“]]	10 mg/kg: Significant inhibition
30 mg/kg: Significant inhibition
100 mg/kg: Significant inhibition[1][2][[“]]
Positive Control	-	Diclofenac
Key Finding	Xylopic acid demonstrates potent inhibition of protein denaturation, a hallmark of inflammation.[1][2][[“]]	Xylopic acid significantly reduces acute inflammation in a dose-dependent manner.[1][2][[“]]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and critical evaluation of the findings.

In Vitro: Inhibition of Albumin Denaturation Assay

This assay assesses the anti-inflammatory activity of a substance by its ability to prevent the denaturation of protein, which is a well-documented cause of inflammation.

• Preparation of Reaction Mixture: A reaction mixture was prepared containing 0.2 mL of egg albumin, 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 2 mL of varying concentrations of Xylopic acid.

• Incubation: The mixture was incubated at 37°C for 15 minutes.

• Induction of Denaturation: Denaturation was induced by heating the reaction mixture at 70°C in a water bath for 5 minutes.

• Measurement: After cooling, the absorbance of the turbid solution was measured spectrophotometrically at 660 nm.

• Calculation of Inhibition: The percentage inhibition of denaturation was calculated against a control solution (without Xylopic acid). The IC50 value, the concentration required to inhibit 50% of protein denaturation, was then determined.[1][2][[“]]

In Vivo: Carrageenan-Induced Paw Edema in Mice

This is a standard animal model for evaluating the anti-inflammatory effects of compounds on acute inflammation.

• Animal Model: Male ICR mice were used for the study.

• Grouping and Administration: Animals were divided into control and treatment groups. The treatment groups received oral doses of Xylopic acid (10, 30, and 100 mg/kg). A positive control group received a standard anti-inflammatory drug (e.g., Diclofenac). The control group received the vehicle.

• Induction of Inflammation: One hour after drug administration, acute inflammation was induced by injecting a 1% solution of carrageenan into the sub-plantar tissue of the right hind paw of each mouse.

• Measurement of Edema: Paw volume was measured using a plethysmometer at various time intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Calculation of Inhibition: The percentage inhibition of edema was calculated by comparing the paw volume in the treated groups with that of the control group.[1][2][[“]]

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the proposed signaling pathway for the anti-inflammatory effects of Xylopic acid.

In Vivo Anti-inflammatory Experimental Workflow

Proposed Anti-inflammatory Signaling Pathway of Xylopic Acid

References

• 1. The acute anti-inflammatory action of xylopic acid isolated from Xylopia aethiopica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. consensus.app [consensus.app]

Potential Synergistic Effects of Deacetylxylopic Acid and Other Compounds: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide explores the potential synergistic effects of Deacetylxylopic acid, a kaurene diterpenoid, in combination with other therapeutic compounds. Due to a lack of direct studies on Deacetylxylopic acid, this analysis is based on the broader class of ent-kaurane diterpenoids and related compounds, providing a framework for future research and drug development.

Deacetylxylopic acid is a natural compound belonging to the class of kaurene diterpenoids[1][][3]. While direct experimental data on its synergistic interactions is not currently available, studies on related compounds from the same class, particularly ent-kaurane diterpenoids, have shown promising synergistic activity with established anticancer agents. This suggests a potential avenue for Deacetylxylopic acid in combination therapies.

Synergistic Potential with Chemotherapeutic Agents

Research into ent-kaurane diterpenoids has demonstrated a significant synergistic antitumor effect when combined with the chemotherapeutic drug cisplatin[4]. This synergy is attributed to the ability of these diterpenoids to modulate reactive oxygen species (ROS), thereby overcoming cisplatin (B142131) resistance in cancer cells[4]. One study highlighted that the combination of an ent-kaurane diterpenoid with cisplatin led to both apoptosis and ferroptosis in cancer cells by disrupting their redox homeostasis[4][5].

The fruit extract of Xylopia aethiopica, a source of Deacetylxylopic acid and the related compound xylopic acid, has been shown to possess antiproliferative effects on various human cancer cell lines[6][7]. The extract induces apoptosis and cell cycle arrest, suggesting a mechanism of action that could be complementary to conventional chemotherapy drugs[6][7]. While not a direct synergy study, this inherent anticancer activity provides a strong rationale for investigating Deacetylxylopic acid in combination therapies.

Comparative Analysis of Experimental Data

The following table summarizes the key findings from a study on the synergistic effects of an ent-kaurane diterpenoid (Compound 23) with cisplatin (CDDP) in cisplatin-resistant lung cancer cells (A549/CDDP).

Combination Therapy	Cell Line	Key Outcome	Mechanism of Action	Reference
ent-kaurane diterpenoid + Cisplatin	A549/CDDP	Sensitized resistant cells to cisplatin	Induction of apoptosis and ferroptosis through ROS accumulation	[4]
ent-kaurane diterpenoid + Cisplatin	HepG2	Induced apoptosis and ferroptosis	Inhibition of Prdx I/II activity and depletion of reduced GSH	[4][5]

Experimental Protocols

Assessment of Synergism: Combination Index (CI)

A common method to determine the nature of drug interaction is the Combination Index (CI) method, based on the median-effect principle by Chou and Talalay.

• Cell Viability Assay: Cancer cells are seeded in 96-well plates and treated with each drug individually and in combination at various concentrations.

• Data Analysis: The cell viability is determined using an MTT or similar assay after a specified incubation period.

• CI Calculation: The CI is calculated using specialized software (e.g., CompuSyn).

  • CI < 1 indicates synergy.

  • CI = 1 indicates an additive effect.

  • CI > 1 indicates antagonism.

Apoptosis and Ferroptosis Assays

• Apoptosis Detection: Apoptosis can be quantified using Annexin V-FITC/Propidium Iodide (PI) staining followed by flow cytometry. Western blotting for key apoptotic markers like cleaved caspase-3 and PARP can also be performed.

• Ferroptosis Detection: Ferroptosis is characterized by iron-dependent lipid peroxidation. It can be measured by assessing lipid ROS levels using probes like C11-BODIPY 581/591 and analyzing the expression of ferroptosis-related proteins such as GPX4.

Signaling Pathways and Experimental Workflows

Conclusion and Future Directions

While direct evidence for the synergistic effects of Deacetylxylopic acid is pending, the existing data on ent-kaurane diterpenoids provides a strong impetus for further investigation. The ability of this class of compounds to modulate redox homeostasis in cancer cells presents a promising strategy to overcome resistance to conventional chemotherapies like cisplatin.

Future research should focus on:

• Directly evaluating the synergistic potential of Deacetylxylopic acid with a panel of standard chemotherapeutic agents across various cancer cell lines.

• Elucidating the precise molecular mechanisms by which Deacetylxylopic acid may induce apoptosis, ferroptosis, and cell cycle arrest.

• In vivo studies to validate the in vitro synergistic findings and assess the safety and efficacy of combination therapies involving Deacetylxylopic acid.

By building upon the foundational knowledge of kaurene diterpenoids, the scientific community can unlock the full therapeutic potential of Deacetylxylopic acid and pave the way for novel and more effective cancer treatment strategies.

References

• 1. Deacetylxylopic acid | CAS:6619-95-0 | Manufacturer ChemFaces [chemfaces.com]
• 3. chemwhat.com [chemwhat.com]
• 4. ent-Kaurane diterpenoids induce apoptosis and ferroptosis through targeting redox resetting to overcome cisplatin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ent-Kaurane diterpenoids induce apoptosis and ferroptosis through targeting redox resetting to overcome cisplatin resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Antiproliferative action of Xylopia aethiopica fruit extract on human cervical cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Deacetylxylopic Acid: A Guide for Laboratory Professionals

Essential guidance for the safe and compliant disposal of deacetylxylopic acid in a laboratory setting, ensuring the protection of personnel and the environment.

Core Principles of Chemical Waste Disposal

All chemical waste, including deacetylxylopic acid, should be treated as hazardous unless confirmed otherwise by a qualified safety professional or your institution's Environmental Health and Safety (EHS) department.[1] Key principles for managing laboratory waste include:

• Do Not Dispose Down the Drain: Hazardous chemicals should never be poured down the sink or into drains, as this can contaminate water supplies.[2][3]

• Avoid Evaporation: Allowing chemical waste to evaporate, even in a fume hood, is not a permissible disposal method as it can release harmful vapors.[1][2]

• Proper Labeling is Crucial: All waste containers must be clearly labeled with the contents, hazard information, and the date of waste accumulation.[2]

• Segregate Your Waste: Different types of chemical waste should be kept separate to prevent dangerous reactions. For instance, acids and bases should never be mixed.[2][4]

Step-by-Step Disposal Protocol for Deacetylxylopic Acid

Based on general laboratory safety guidelines, the following step-by-step protocol should be followed for the disposal of deacetylxylopic acid.

1. Waste Identification and Characterization:

• Treat as Hazardous: In the absence of a specific SDS, treat deacetylxylopic acid as hazardous waste.

• Identify Hazards: While detailed toxicological data is not widely available, it is prudent to handle it as a substance that could be irritating to the eyes, skin, and respiratory system.[5][6] It may also be harmful to aquatic life.[6][7]

2. Personal Protective Equipment (PPE):

Before handling deacetylxylopic acid for disposal, ensure you are wearing appropriate PPE:

• Safety goggles or a face shield.[5]

• Chemical-resistant gloves.

• A lab coat or apron.[5]

• Work in a well-ventilated area, such as a fume hood.[5]

3. Containerization and Storage:

• Use Compatible Containers: Store deacetylxylopic acid waste in a container that is compatible with its chemical properties. The original container is often a good choice if it is in good condition.[4] Do not use food containers.[4]

• Keep Containers Closed: Waste containers must be kept securely capped except when adding waste.[1][4]

• Designated Storage Area: Store the waste in a designated "Satellite Accumulation Area" (SAA) within the laboratory.[4][8] This area should be inspected weekly for any leaks.[4]

4. Arranging for Disposal:

• Contact Your EHS Department: Your institution's Environmental Health and Safety (EHS) or equivalent department is responsible for the collection and disposal of hazardous waste.[1][8]

• Follow Institutional Procedures: Adhere to your organization's specific procedures for requesting a hazardous waste pickup. This typically involves submitting a form detailing the type and amount of waste.

Quantitative Data Summary

While specific quantitative hazard data for deacetylxylopic acid is not available, the following table summarizes its known physical and chemical properties.

Property	Value	Source
CAS Number	6619-95-0	[9][10][11]
Molecular Formula	C20H30O3	[10]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone. Low water solubility is likely.	[6][7][9]

Experimental Workflow for Disposal

The logical flow for the proper disposal of deacetylxylopic acid is outlined in the diagram below. This workflow emphasizes the decision-making process based on safety and regulatory compliance.

Caption: Disposal workflow for deacetylxylopic acid.

Disclaimer: This information is based on general laboratory safety principles. Always consult your institution's specific waste disposal policies and your Environmental Health and Safety (EHS) department for guidance. In the absence of a specific Safety Data Sheet (SDS) for deacetylxylopic acid, a conservative approach that treats the substance as hazardous is recommended.

References

• 1. vumc.org [vumc.org]
• 2. m.youtube.com [m.youtube.com]
• 3. acs.org [acs.org]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. Deacetylxylopic acid | CAS:6619-95-0 | Manufacturer ChemFaces [chemfaces.com]
• 10. chemwhat.com [chemwhat.com]
• 11. Deacetylxylopic acid | 6619-95-0 [chemicalbook.com]

Personal protective equipment for handling Deacetylxylopic acid

Essential Safety and Handling Guide for Deacetylxylopic Acid

Disclaimer: A specific Safety Data Sheet (SDS) for Deacetylxylopic acid (CAS No. 6619-95-0) was not available through public resources at the time of this writing. The following guidance is based on general laboratory safety principles for handling novel or uncharacterized acidic compounds. It is imperative to conduct a thorough risk assessment before handling this substance and to consult with your institution's Environmental Health and Safety (EHS) department.[1][2] This guide is intended to supplement, not replace, institutional safety protocols.

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Deacetylxylopic acid. The procedural guidance herein is designed to answer specific operational questions, ensuring the safe handling and disposal of this compound.

Personal Protective Equipment (PPE)

Given the unknown specific hazards of Deacetylxylopic acid, a conservative approach to personal protective equipment is mandatory. The following table summarizes the recommended PPE for handling this and other uncharacterized chemical substances.[1][3]

Protection Type	Recommended PPE	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield.	Protects against splashes of potentially corrosive or irritating liquids and unforeseen reactions.[1]
Skin and Body Protection	- Chemical-resistant gloves (Nitrile or Neoprene recommended; consider double-gloving).- Chemical-resistant lab coat or apron.- Closed-toe, chemical-resistant footwear.- Long pants.	Prevents skin contact with a substance of unknown toxicity and corrosivity. Glove material should offer broad chemical resistance.[1][4][5]
Respiratory Protection	A NIOSH-approved respirator with cartridges for organic vapors and acid gases.	Protects against the inhalation of potentially harmful dust, aerosols, or vapors. All work with solid or volatile forms of the acid should be conducted in a certified chemical fume hood.[1][4]

Operational Plan: Safe Handling Workflow

A systematic approach is crucial when working with uncharacterized substances. The following workflow outlines the key steps for safely handling Deacetylxylopic acid from initial preparation to final disposal.

Caption: Workflow for the safe handling of Deacetylxylopic acid.

Experimental Protocols

While specific experimental protocols involving Deacetylxylopic acid are not detailed here, any procedure should be conducted with the utmost caution.

General Handling Precautions:

• Always handle Deacetylxylopic acid within a certified chemical fume hood to minimize inhalation exposure.[1][5]

• An emergency eyewash station and safety shower must be readily accessible.

• Avoid the generation of dust or aerosols.

• Use compatible labware (e.g., glass or other resistant materials).

• When diluting, always add acid to the solvent slowly, never the other way around, to prevent a potentially violent exothermic reaction.[5][6]

Disposal Plan

All waste materials containing Deacetylxylopic acid, including contaminated PPE, must be treated as hazardous waste.

Waste Segregation and Storage:

• Solid Waste: Collect any solid Deacetylxylopic acid waste, contaminated consumables (e.g., weigh boats, wipes), and used PPE in a dedicated, sealed, and clearly labeled hazardous waste container. The label should read: "Hazardous Waste: Deacetylxylopic Acid (Solid)" and include the date.

• Liquid Waste: Collect all liquid waste containing Deacetylxylopic acid in a separate, sealed, and labeled container. The label should indicate "Hazardous Waste: Deacetylxylopic Acid (Liquid)" and list all components of the solution.

• Store waste containers in a designated, well-ventilated secondary containment area, away from incompatible materials.[1]

Neutralization and Disposal:

• Due to the unknown reactivity of Deacetylxylopic acid, neutralization should only be attempted on a small scale and with extreme caution, preferably after consulting with your EHS department.

• For known acidic waste, a common procedure involves the slow addition of a weak base, such as sodium bicarbonate, while stirring in a well-ventilated area (e.g., a fume hood).[7][8] The pH should be monitored and adjusted to a neutral range (typically 6-8) before disposal via the appropriate aqueous waste stream, as permitted by local regulations.[9]

• Never mix Deacetylxylopic acid waste with other chemical waste streams unless their compatibility is known.

• Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on the disposal of this uncharacterized chemical waste.[1] Do not pour Deacetylxylopic acid waste down the drain.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. twu.edu [twu.edu]
• 3. hazmatschool.com [hazmatschool.com]
• 4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 5. zaeralab.ucr.edu [zaeralab.ucr.edu]
• 6. calpaclab.com [calpaclab.com]
• 7. 7.1.2 Acid Neutralization | Environment, Health and Safety [ehs.cornell.edu]
• 8. bw-water.com [bw-water.com]
• 9. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]